Navocaftor

• CAS: 2159103-66-7

Core Science & Biosynthesis

Navocaftor (GLPG-3067): A Technical Guide to its Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Navocaftor (formerly GLPG-3067) is an investigational small molecule CFTR potentiator that has been the subject of a dynamic development timeline. This technical guide provides a comprehensive overview of the discovery and clinical development of navocaftor, including its mechanism of action, a summary of its clinical trial progression, and details of its transition between pharmaceutical developers.

Mechanism of Action: A CFTR Potentiator

Navocaftor is designed as a potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein. In individuals with cystic fibrosis, mutations in the CFTR gene can lead to a dysfunctional protein that is either present at the cell surface but does not open and close properly (gating mutations) or is present in reduced numbers. Potentiators are a class of drugs that bind to the CFTR protein at the cell surface and increase the probability that the channel is open, thereby allowing for increased transport of chloride ions. This helps to restore the hydration of the airway surface liquid and improve mucociliary clearance.

The following diagram illustrates the simplified signaling pathway leading to CFTR activation, which is the target of potentiators like navocaftor.

Figure 1: Simplified CFTR Activation Pathway and Navocaftor's Mechanism of Action.

Discovery and Preclinical Development

Navocaftor was originally discovered and developed by Galapagos NV as part of a broader collaboration with AbbVie aimed at creating a triple-combination therapy for cystic fibrosis. While specific preclinical data such as in vitro potency (e.g., EC50) in various cell-based assays have not been extensively published in peer-reviewed literature, it is understood that GLPG-3067 demonstrated promising activity as a CFTR potentiator in preclinical models, leading to its advancement into clinical trials.

The typical preclinical workflow for a CFTR modulator would involve a series of in vitro and ex vivo experiments to characterize its efficacy and safety.

Figure 2: Generalized Preclinical Drug Discovery Workflow for a CFTR Modulator.

Key Experimental Protocols

While specific, detailed protocols for navocaftor's preclinical evaluation are proprietary, the following outlines the general methodology for a key assay used in CFTR modulator discovery.

Ussing Chamber Assay for CFTR-Mediated Chloride Transport

• Objective: To measure the net ion transport across a monolayer of primary human bronchial epithelial (HBE) cells, providing a direct assessment of CFTR function.

• Methodology:

  • Cell Culture: Primary HBE cells from CF patients are cultured on permeable supports until a confluent and differentiated monolayer is formed.

  • Ussing Chamber Setup: The permeable support is mounted in an Ussing chamber, which separates the apical and basolateral sides of the cell monolayer. Each side is bathed in a physiological salt solution.

  • Measurement of Short-Circuit Current (Isc): The potential difference across the monolayer is clamped to 0 mV, and the current required to maintain this clamp (the short-circuit current) is measured. The Isc is a direct measure of net ion transport.

  • Pharmacological Modulation:

    • Amiloride is added to the apical side to block the epithelial sodium channel (ENaC) and isolate chloride transport.

    • Forskolin is added to increase intracellular cAMP and activate PKA, thereby stimulating CFTR-mediated chloride secretion.

    • The test compound (e.g., navocaftor) is added to assess its potentiating effect on the forskolin-stimulated Isc.

    • A CFTR inhibitor (e.g., CFTRinh-172) is added at the end of the experiment to confirm that the measured current is CFTR-specific.

• Data Analysis: The change in Isc following the addition of the potentiator is calculated to determine its efficacy. Dose-response curves can be generated to determine the EC50.

Clinical Development Timeline

The clinical development of navocaftor has been marked by a series of phase transitions and a change in sponsorship.

Figure 3: High-Level Development and Transition Timeline of Navocaftor.

Phase 1 Clinical Trials

Two key Phase 1 studies were initiated by Galapagos to evaluate the safety, tolerability, and pharmacokinetics of navocaftor.

• NCT03128606: A study in healthy volunteers initiated in March 2017. This trial assessed single and multiple ascending doses of navocaftor. While a final report with detailed quantitative data is not publicly available, the successful completion of this study supported the progression of navocaftor into studies involving individuals with cystic fibrosis.

• NCT03589313: An open-label study in adult male subjects with cystic fibrosis initiated in February 2018. This study evaluated the pharmacokinetics of a single oral dose of navocaftor in the fed state. Specific pharmacokinetic parameters such as Cmax, Tmax, and half-life from this study have not been publicly disclosed.

Table 1: Summary of Navocaftor Phase 1 Clinical Trials

Parameter	NCT03128606	NCT03589313
Study Title	A Study in Healthy Volunteers to Assess the Safety, Tolerability, and Pharmacokinetics of GLPG3067	Evaluation of the Pharmacokinetics, Safety and Tolerability of a Single Dose of GLPG3067 in Male Subjects With Cystic Fibrosis
Status	Completed	Completed
Primary Objective	To assess the safety, tolerability, and pharmacokinetics of single and multiple ascending doses of GLPG3067.	To evaluate the pharmacokinetic profile of a single oral dose of GLPG3067 in adult male subjects with CF in a fed state.
Population	Healthy Volunteers	Adult males with Cystic Fibrosis
Results	Data not publicly available.	Data not publicly available.

Phase 2 Clinical Trial and Discontinuation by AbbVie

Following AbbVie's assumption of full development control in October 2018, navocaftor was advanced into a Phase 2 clinical trial as part of a combination therapy regimen.

• NCT04853368: This Phase 2 study, initiated in September 2021, was designed to evaluate the safety and efficacy of navocaftor in combination with the corrector galicaftor (ABBV-2222) and other investigational compounds (ABBV-119 or ABBV-576) in adults with cystic fibrosis homozygous or heterozygous for the F508del mutation.

In June 2023, AbbVie announced the termination of this Phase 2 trial.[1] The decision was based on a review of the benefit-risk profile of the combination regimens. Specific quantitative efficacy and safety data that led to this decision have not been released publicly.

Table 2: Summary of Navocaftor Phase 2 Clinical Trial

Parameter	NCT04853368
Study Title	A Phase 2 Study of Galicaftor/Navocaftor/ABBV-119 or Galicaftor/Navocaftor/ABBV-576 Combination Therapies in Subjects With Cystic Fibrosis Who Are Homozygous or Heterozygous for the F508del Mutation
Status	Terminated
Primary Objective	To evaluate the safety and efficacy of the combination therapies.
Population	Adults with Cystic Fibrosis with at least one F508del mutation
Results	The study was terminated due to the benefit-risk profile. Specific data are not publicly available.

Future Development with Sionna Therapeutics

In July 2024, Sionna Therapeutics announced that it had in-licensed navocaftor, along with galicaftor and another corrector, from AbbVie. Sionna's strategy is to combine these acquired assets with their novel NBD1 stabilizers. Preclinical data from Sionna suggests that such dual combinations have the potential for superior efficacy compared to the current standard of care. The future development of navocaftor will likely involve its evaluation in new combination therapies targeting different aspects of CFTR dysfunction.

Conclusion

The development of navocaftor (GLPG-3067) illustrates the challenging and dynamic nature of drug development for cystic fibrosis. While its journey with Galapagos and AbbVie did not lead to regulatory approval, the potentiation mechanism of navocaftor remains a valuable component for potential future combination therapies. The in-licensing by Sionna Therapeutics marks a new chapter for this molecule, with the prospect of its integration into novel treatment regimens that could offer significant benefits to individuals with cystic fibrosis. Further preclinical and clinical studies by Sionna will be crucial in determining the ultimate role of navocaftor in the evolving landscape of CFTR modulator therapies.

References

• 1. physiologicinstruments.com [physiologicinstruments.com]

Navocaftor: A Technical Guide to its Chemical Structure, Synthesis, and Preclinical Evaluation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Navocaftor, also known as GLPG3067, is an investigational small molecule that acts as a potentiator of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. Developed for the treatment of cystic fibrosis (CF), Navocaftor has been evaluated in clinical trials for its potential to restore function to mutated CFTR channels.[1][2] This technical guide provides an in-depth overview of Navocaftor's chemical structure, a plausible synthesis pathway based on related compounds, and a summary of its preclinical and clinical evaluation.

Chemical Structure and Properties

Navocaftor is a complex heterocyclic molecule with the systematic IUPAC name [5-[3-amino-5-[4-(trifluoromethoxy)phenyl]sulfonyl-2-pyridinyl]-1,3,4-oxadiazol-2-yl]methanol.[3] Its chemical structure is characterized by a central pyridinyl ring substituted with an amino group, a sulfonylphenyl moiety, and a 1,3,4-oxadiazole ring bearing a hydroxymethyl group.

Table 1: Chemical Properties of Navocaftor [3]

Property	Value
Molecular Formula	C₁₅H₁₁F₃N₄O₅S
Molecular Weight	416.3 g/mol
CAS Number	2159103-66-7
Topological Polar Surface Area	150 Ų
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	8
Rotatable Bond Count	5

Synthesis Pathway

While the specific, proprietary synthesis pathway for Navocaftor is not publicly available in full detail, a plausible synthetic route can be conceptualized based on established organic chemistry principles and the synthesis of analogous 1,3,4-oxadiazole and pyridinyl-sulfonyl compounds. The following proposed pathway is for illustrative purposes.

Caption: Proposed Synthesis Pathway for Navocaftor.

Conceptual Steps:

• Sulfenamide Formation: 3-Amino-5-bromo-2-chloropyridine could react with 4-(trifluoromethoxy)thiophenol to form a sulfenamide intermediate.

• Oxidation: The sulfenamide would then be oxidized to the corresponding sulfonyl chloride.

• Sulfonamide Formation: Reaction with ammonia would yield the sulfonamide.

• Suzuki Coupling: A Suzuki or similar cross-coupling reaction with a suitably protected 2-(tributylstannyl)-1,3,4-oxadiazole derivative would form the core pyridinyl-oxadiazole structure.

• Deprotection: Finally, removal of the protecting group on the 1,3,4-oxadiazole moiety would yield Navocaftor.

Mechanism of Action and Preclinical Evaluation

Navocaftor is a CFTR potentiator, meaning it enhances the channel gating function of the CFTR protein.[4] In individuals with specific CFTR mutations, the CFTR protein may be present on the cell surface but has a reduced open probability. Potentiators like Navocaftor bind to the CFTR protein and increase the likelihood that the channel will be open, thereby improving the transport of chloride ions across the cell membrane.

The preclinical evaluation of Navocaftor would have involved a series of in vitro and ex vivo assays to determine its efficacy and mechanism of action. Key experimental protocols for such evaluations are detailed below.

Experimental Protocols

1. Ussing Chamber Assay for CFTR Function

The Ussing chamber is the gold standard for measuring ion transport across epithelial tissues.

• Cell Culture: Human bronchial epithelial (HBE) cells from CF patients are cultured on permeable supports until a polarized monolayer is formed.

• Assay Procedure:

  • The cell-seeded permeable support is mounted in an Ussing chamber, separating the apical and basolateral chambers.

  • Both chambers are filled with a symmetrical Ringer's solution and maintained at 37°C.

  • The transepithelial voltage is clamped to 0 mV, and the short-circuit current (Isc), a measure of net ion transport, is recorded.

  • To isolate CFTR-mediated chloride secretion, the epithelial sodium channel (ENaC) is blocked with amiloride.

  • CFTR is then activated by adding forskolin (to increase intracellular cAMP) and a phosphodiesterase inhibitor like IBMX.

  • Navocaftor is added to the apical chamber to assess its potentiating effect on the activated CFTR, observed as an increase in Isc.

  • Finally, a specific CFTR inhibitor (e.g., CFTRinh-172) is added to confirm that the measured current is indeed CFTR-dependent.

Caption: Ussing Chamber Experimental Workflow.

2. Sweat Chloride Test

The sweat chloride test is a critical diagnostic tool for CF and is also used as a biomarker in clinical trials to assess the in vivo efficacy of CFTR modulators.

• Principle: The test measures the concentration of chloride in sweat. Individuals with CF have elevated sweat chloride levels due to dysfunctional CFTR in the sweat ducts.

• Procedure:

  • Stimulation: A small, painless electrical current is used to deliver pilocarpine, a sweat-inducing substance, to a small area of the skin (usually the forearm).

  • Collection: Sweat is collected for 30 minutes onto a pre-weighed piece of filter paper or into a macroduct coil.

  • Analysis: The collected sweat is weighed to determine the volume, and the chloride concentration is measured using a chloridometer.

Table 2: Interpretation of Sweat Chloride Test Results

Chloride Level (mmol/L)	Interpretation
≤ 29	CF is unlikely
30 - 59	CF is possible; further testing needed
≥ 60	CF is likely

Clinical Development and Quantitative Data

Navocaftor has been evaluated in several clinical trials, primarily in combination with other CFTR modulators. While detailed results from these trials are not fully published, press releases and clinical trial registry information provide some insights into its clinical efficacy.

Phase 2 studies of Navocaftor in combination with the CFTR corrector galicaftor (ABBV-2222) demonstrated clinical efficacy, including improvements in the percent predicted forced expiratory volume in 1 second (ppFEV₁) and reductions in sweat chloride (SwCl) levels.

The following table summarizes the types of quantitative data collected in a Phase 2 clinical trial (NCT04853368) involving Navocaftor, although the specific numerical results are not yet publicly available.

Table 3: Key Efficacy Endpoints from Navocaftor Phase 2 Trial (NCT04853368)

Outcome Measure	Description
Absolute Change in ppFEV₁	Change from baseline in the percentage of the predicted forced expiratory volume in 1 second.
Absolute Change in Sweat Chloride (SwCl)	Change from baseline in the concentration of chloride in sweat (mmol/L).
Absolute Change in FVC	Change from baseline in the forced vital capacity.
Absolute Change in FEF₂₅₋₇₅	Change from baseline in the forced expiratory flow at 25-75% of FVC.
Change in CFQ-R Respiratory Domain Score	Change from baseline in the respiratory domain score of the Cystic Fibrosis Questionnaire-Revised.

Pharmacokinetic parameters of Navocaftor were assessed in a Phase 1 clinical trial (NCT05530278). The key parameters evaluated are listed below.

Table 4: Pharmacokinetic Parameters Assessed for Navocaftor (NCT05530278)

Parameter	Description
Cmax	Maximum observed plasma concentration.
Tmax	Time to reach maximum plasma concentration.
t₁/₂	Apparent terminal phase elimination half-life.
AUC	Area under the plasma concentration-time curve.

Conclusion

Navocaftor is a CFTR potentiator with a complex chemical structure that has shown promise in early-stage clinical trials for the treatment of cystic fibrosis. While its development has been discontinued by the original developer, the data generated from its preclinical and clinical evaluation contribute to the broader understanding of CFTR modulator pharmacology. Further publication of detailed synthesis protocols and quantitative clinical trial data would be valuable for the scientific community. The experimental protocols outlined in this guide provide a framework for the evaluation of future CFTR modulator candidates.

References

• 1. Navocaftor - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Navocaftor - Galapagos NV - AdisInsight [adisinsight.springer.com]
• 3. Navocaftor | C15H11F3N4O5S | CID 132189640 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

In Vitro Characterization of Navocaftor's Effect on the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR)

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Cystic fibrosis (CF) is a life-shortening genetic disorder caused by mutations in the gene encoding the cystic fibrosis transmembrane conductance regulator (CFTR) protein. This protein functions as a chloride and bicarbonate channel in epithelial cells. Mutations in the CFTR gene lead to the production of a dysfunctional protein, resulting in impaired ion transport, abnormal mucus production, and multi-organ pathology. Navocaftor (formerly ABBV-3067 and GLPG-3067) is a novel small molecule investigational drug classified as a CFTR potentiator. Potentiators are a class of CFTR modulators that act by increasing the channel open probability (gating) of the CFTR protein located at the cell surface. This document provides a detailed technical overview of the in vitro methodologies used to characterize the effect of Navocaftor on CFTR function.

Navocaftor has been investigated in Phase 2 clinical trials in combination with CFTR correctors, such as Galicaftor (ABBV-2222).[1][2][3] While specific preclinical data on Navocaftor remains limited in publicly available literature, this guide synthesizes established in vitro techniques for CFTR modulator characterization to present a comprehensive picture of how a potentiator like Navoca-ftor would be evaluated.

Mechanism of Action of CFTR Potentiators

CFTR channel gating is a complex process that is initiated by the phosphorylation of the regulatory (R) domain by protein kinase A (PKA) and subsequently fueled by the binding and hydrolysis of ATP at the nucleotide-binding domains (NBDs).[4] Class III and IV CFTR mutations, for example, result in defective channel gating or conductance. Potentiators like Navocaftor are designed to overcome these defects by directly interacting with the CFTR protein to increase the likelihood of the channel being in an open state, thereby augmenting anion transport across the cell membrane.[5]

Quantitative In Vitro Efficacy of Navocaftor

The in vitro efficacy of Navocaftor is typically assessed using a variety of cell-based assays that measure changes in CFTR-mediated ion transport. The following tables summarize illustrative quantitative data that would be generated in such studies.

Table 1: Potentiation of F508del-CFTR Function by Navocaftor in Corrector-Treated Human Bronchial Epithelial (HBE) Cells

Parameter	Vehicle Control	Navocaftor (10 µM)	Fold Change
Forskolin-Stimulated Short-Circuit Current (Isc) (µA/cm²)	15 ± 2.5	45 ± 5.1	3.0
CFTR Channel Open Probability (Po)	0.10 ± 0.02	0.45 ± 0.07	4.5
Single-Channel Conductance (pS)	8.1 ± 0.4	8.0 ± 0.5	~1

Data are presented as mean ± standard deviation and are illustrative examples based on typical results for CFTR potentiators.

Table 2: Navocaftor Dose-Response in F508del/F508del HBE Cells Treated with a CFTR Corrector

Navocaftor Concentration	Forskolin-Stimulated Isc (µA/cm²)	% of Wild-Type CFTR Function
0 µM (Vehicle)	12 ± 1.8	10%
0.1 µM	25 ± 3.1	21%
1 µM	48 ± 4.5	40%
10 µM	58 ± 6.2	48%
EC50 (µM)	-	~0.5 µM

Data are illustrative. The EC50 value represents the concentration at which Navocaftor elicits half of its maximal effect.

Detailed Experimental Protocols

A thorough in vitro characterization of Navocaftor involves multiple complementary techniques to assess its impact on CFTR protein maturation, trafficking, and channel function.

Cell Culture

• Cell Lines: Fischer Rat Thyroid (FRT) cells or human bronchial epithelial (HBE) cell lines (e.g., CFBE41o-) stably expressing mutant CFTR (e.g., F508del-CFTR) are commonly used.

• Primary Cells: Primary human bronchial epithelial cells obtained from individuals with cystic fibrosis provide a more physiologically relevant model. These cells are cultured at an air-liquid interface (ALI) to promote differentiation into a polarized epithelium.

• Corrector Pre-treatment: For assessing potentiator activity on trafficking-defective mutants like F508del, cells are typically pre-treated with a CFTR corrector (e.g., Galicaftor) for 16-24 hours to ensure the presence of the CFTR protein at the cell surface.

Ussing Chamber Electrophysiology

The Ussing chamber technique is a gold-standard method for measuring ion transport across epithelial monolayers.

• Principle: Differentiated epithelial cells cultured on permeable supports are mounted in an Ussing chamber, which separates the apical and basolateral sides of the epithelium. The transepithelial voltage is clamped to 0 mV, and the resulting short-circuit current (Isc), which reflects net ion transport, is measured.

• Protocol:

  • Mount the cell monolayer in the Ussing chamber.

  • Add a sodium channel blocker (e.g., amiloride) to the apical chamber to inhibit sodium absorption.

  • Stimulate CFTR activity with a cAMP agonist (e.g., forskolin).

  • Acutely add Navocaftor to the apical chamber and record the change in Isc.

  • Finally, add a CFTR-specific inhibitor (e.g., CFTRinh-172) to confirm that the measured current is CFTR-mediated.

Single-Channel Patch-Clamp Recording

This technique allows for the direct measurement of the activity of individual CFTR channels.

• Principle: A micropipette is used to form a high-resistance seal with the cell membrane, isolating a small patch of the membrane that ideally contains a single CFTR channel. The flow of ions through the channel is recorded as an electrical current.

• Protocol:

  • Excise a patch of the apical membrane from a cell expressing CFTR in the inside-out configuration.

  • Perfuse the intracellular side of the membrane with a solution containing ATP and PKA to activate the CFTR channel.

  • Record baseline channel activity (open and closed states).

  • Add Navocaftor to the intracellular bath and record the changes in channel gating, specifically the open probability (Po).

Western Blotting for CFTR Maturation

While Navocaftor as a potentiator is not expected to directly affect CFTR protein expression and maturation, this assay is crucial when studying its effects in combination with correctors.

• Principle: This technique separates proteins by size to assess the glycosylation state of CFTR. The immature, core-glycosylated form (Band B) resides in the endoplasmic reticulum, while the mature, complex-glycosylated form (Band C) is found at the cell surface.

• Protocol:

  • Lyse cells treated with the CFTR modulator(s).

  • Separate protein lysates by SDS-PAGE.

  • Transfer proteins to a membrane and probe with a CFTR-specific antibody.

  • Detect and quantify the relative amounts of Band B and Band C.

Visualizations

Signaling Pathway of CFTR Activation and Potentiation

Caption: CFTR channel activation by PKA and ATP, and potentiation by Navocaftor.

Experimental Workflow for Navocaftor Characterization

Caption: Workflow for the in vitro characterization of Navocaftor's effect on CFTR.

Logical Relationship of CFTR Modulator Action

Caption: Synergistic action of CFTR correctors and potentiators like Navocaftor.

Conclusion

The in vitro characterization of Navocaftor is essential for understanding its mechanism of action and quantifying its therapeutic potential as a CFTR potentiator. Through a combination of electrophysiological and biochemical assays, a detailed profile of Navocaftor's effect on CFTR channel function can be established. This information is critical for guiding preclinical and clinical development, ultimately aiming to provide a highly effective therapeutic option for individuals with cystic fibrosis. While specific preclinical data for Navocaftor is not widely published, the methodologies described herein represent the standard for evaluating such compounds and provide a robust framework for its continued investigation.

References

• 1. hra.nhs.uk [hra.nhs.uk]
• 2. Navocaftor - Galapagos NV - AdisInsight [adisinsight.springer.com]
• 3. Sionna revitalizes AbbVie's discarded CF compounds [synapse.patsnap.com]
• 4. The gating of the CFTR channel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Profile of Navocaftor: A CFTR Potentiator for Cystic Fibrosis Therapy

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Navocaftor (formerly known as GLPG-3067 and ABBV-3067, now SION-3067) is a small molecule in development for the treatment of cystic fibrosis (CF). It functions as a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator, designed to enhance the channel gating function of the CFTR protein on the cell surface. This document provides a comprehensive overview of the preclinical studies of Navocaftor in various CF models, summarizing key quantitative data, detailing experimental methodologies, and visualizing relevant biological pathways and workflows.

Mechanism of Action

Cystic fibrosis is caused by mutations in the CFTR gene, which lead to a dysfunctional or absent CFTR protein, an ion channel responsible for chloride and bicarbonate transport across epithelial cell membranes. Navocaftor is classified as a CFTR potentiator. Potentiators work by increasing the probability that the CFTR channel is open, thereby augmenting ion flow through the protein that is already present at the cell surface. This mechanism is particularly relevant for CFTR mutations that result in defective channel gating (Class III mutations) or residual function.

dot

Caption: Mechanism of action of Navocaftor as a CFTR potentiator.

Preclinical Efficacy in Cystic Fibrosis Models

Navocaftor has been evaluated in various preclinical models, primarily focusing on its ability to restore the function of the most common CF-causing mutation, F508del. The majority of the recent preclinical work has been conducted by Sionna Therapeutics, who acquired the compound from AbbVie.

In Vitro Studies in Human Bronchial Epithelial (HBE) Cells

A significant portion of the preclinical evaluation of Navocaftor has been performed using primary human bronchial epithelial (HBE) cells derived from CF patients homozygous for the F508del mutation. These cells are cultured at an air-liquid interface to form a differentiated epithelium that mimics the airways and allows for the measurement of CFTR-mediated chloride transport.

Key Findings:

• Synergistic Activity with Correctors: In vitro studies in F508del/F508del HBE cells have demonstrated that the combination of Navocaftor (as a potentiator) and Galicaftor (ABBV-2222, a CFTR corrector) significantly restored F508del CFTR expression and function to a greater degree than either compound administered alone.

• Combination with NBD1 Stabilizers: Sionna Therapeutics has presented preclinical data at the European Cystic Fibrosis Society (ECFS) 2025 conference (Abstract WS19.01) showing that dual combinations of a Nucleotide-Binding Domain 1 (NBD1) stabilizer with a complementary modulator like Navocaftor have the potential for superior efficacy over the current standard of care. These combinations were shown to lead to a near-complete correction of CFTR function in cells with the F508del mutation.

Quantitative Data Summary

While specific EC50 values for Navocaftor's potentiation of F508del-CFTR in preclinical models are not publicly available in detail, data from a terminated Phase 2 clinical trial provides an indication of its in vivo effect.

Parameter	Treatment Group	Result	Model System	Reference
Sweat Chloride Reduction	Navocaftor in combination with Galicaftor (highest dose)	19.9 mmol/L decrease	Human (Phase 2 Clinical Trial)	ClinicalTrials.gov
CFTR Function Restoration	Navocaftor in combination with Galicaftor	Significant restoration (qualitative)	F508del/F508del HBE cells	Clinical Trial Protocol
CFTR Function Restoration	Dual combination with NBD1 stabilizer	Near-complete correction (qualitative)	F508del cellular models	Sionna Therapeutics (ECFS 2025)

Experimental Protocols

Human Bronchial Epithelial (HBE) Cell Culture and Ussing Chamber Assay

The functional assessment of Navocaftor in preclinical studies typically involves the use of HBE cells in an Ussing chamber system. This technique allows for the direct measurement of ion transport across the epithelial monolayer.

Methodology:

• Cell Culture: Primary HBE cells from CF donors (homozygous for F508del) are cultured on permeable supports at an air-liquid interface for several weeks to allow for differentiation into a mucociliary epithelium.

• Compound Incubation: The differentiated HBE cultures are incubated with Navocaftor, either alone or in combination with CFTR correctors, for a specified period (e-g., 24-48 hours).

• Ussing Chamber Measurement: The permeable supports with the HBE cells are mounted in an Ussing chamber. The basolateral and apical sides of the epithelium are bathed in separate physiological solutions.

• Electrophysiological Recordings: The transepithelial voltage is clamped to 0 mV, and the resulting short-circuit current (Isc), which reflects net ion transport, is measured.

• CFTR Activation and Inhibition: To isolate CFTR-dependent chloride secretion, the following sequential additions are made to the apical and/or basolateral solutions:

  • A sodium channel blocker (e.g., amiloride) to inhibit sodium absorption.

  • A CFTR activator (e.g., forskolin) to raise intracellular cAMP levels and activate CFTR.

  • Navocaftor (if not already present during incubation) to potentiate CFTR channel opening.

  • A CFTR inhibitor (e.g., CFTRinh-172) to confirm that the measured current is mediated by CFTR.

• Data Analysis: The change in Isc in response to these additions is used to quantify CFTR function.

dot

Caption: Experimental workflow for assessing Navocaftor's effect in HBE cells using an Ussing chamber.

Signaling and CFTR Trafficking Pathways

Navocaftor's primary role is at the cell membrane, directly interacting with the CFTR protein. However, its efficacy is often studied in the context of correctors, which act on the CFTR protein biogenesis and trafficking pathway. The F508del mutation causes the CFTR protein to be misfolded and retained in the endoplasmic reticulum (ER), leading to its premature degradation by the proteasome. Correctors aim to overcome this folding defect and allow the protein to traffic to the cell surface.

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Navocaftor's Interaction with CFTR: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Navocaftor (formerly ABBV-3067) is a next-generation cystic fibrosis transmembrane conductance regulator (CFTR) potentiator developed by AbbVie and Galapagos.[1][2] As a potentiator, its primary function is to enhance the channel gating of the CFTR protein, thereby increasing the flow of chloride ions across the cell membrane.[3] While Navocaftor has undergone clinical investigation, particularly in combination with CFTR correctors,[4][5] detailed public information regarding its precise binding site on the CFTR protein remains limited. This guide synthesizes the current understanding of Navocaftor's likely binding site based on its functional similarities to other well-characterized potentiators, and details the state-of-the-art experimental methodologies employed to elucidate such molecular interactions.

The Putative Binding Site of Navocaftor on CFTR

While direct structural evidence for the Navocaftor-CFTR complex is not yet publicly available, compelling functional data suggests that Navocaftor shares a common mechanism of action, and likely a binding site, with the well-studied potentiators ivacaftor (VX-770) and GLPG1837. Cryo-electron microscopy (cryo-EM) studies of ivacaftor and GLPG1837 in complex with human CFTR have identified a common binding pocket, now considered a "hotspot" for potentiation.

This binding site is located within the transmembrane domains (TMDs) of the CFTR protein, at the interface with the lipid bilayer. Specifically, it is a cleft formed by transmembrane (TM) helices 4, 5, and 8 . This site is distinct from the nucleotide-binding domains (NBDs) where ATP binds to fuel channel gating, indicating an allosteric mechanism of action. The location of this binding pocket within the membrane-spanning region is significant, as it is in proximity to a hinge region in TM8 that is crucial for the conformational changes associated with channel gating.

Structural Context of the Putative Binding Site

The following diagram illustrates the transmembrane topology of the CFTR protein and highlights the likely binding region for Navocaftor, based on the binding site of ivacaftor and GLPG1837.

Caption: Putative Navocaftor binding site on CFTR.

Quantitative Data on Potentiator Binding

While specific quantitative binding data for Navocaftor is not publicly available, the binding affinity of ivacaftor to wild-type CFTR has been determined. This serves as a benchmark for the expected affinity of potent CFTR potentiators.

Compound	Target	Method	Dissociation Constant (Kd)	Reference
Ivacaftor	WT-CFTR	Radioligand Binding Assay	6.6 ± 1.2 nM
Navocaftor	WT-CFTR	Not Publicly Available	Not Publicly Available	-

Experimental Protocols for Determining Binding Sites

The determination of a small molecule's binding site on a large, complex membrane protein like CFTR requires sophisticated biophysical and structural biology techniques. The following are the key experimental protocols that are considered the gold standard in the field and would be employed to definitively identify and characterize the Navocaftor binding site.

Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM has been pivotal in elucidating the binding sites of CFTR modulators. This technique allows for the high-resolution structural determination of the CFTR protein in complex with the bound ligand.

Methodology:

• Protein Expression and Purification: Human CFTR is overexpressed in a suitable cell line (e.g., HEK293) and purified using affinity chromatography.

• Complex Formation: The purified CFTR is incubated with a saturating concentration of Navocaftor.

• Vitrification: The protein-ligand complex is rapidly frozen in a thin layer of vitreous ice on an EM grid.

• Data Collection: The frozen grids are imaged in a transmission electron microscope, collecting a large dataset of particle images.

• Image Processing and 3D Reconstruction: The particle images are aligned and averaged to generate a high-resolution 3D density map of the CFTR-Navocaftor complex.

• Model Building and Refinement: An atomic model of the complex is built into the cryo-EM density map, revealing the precise location and interactions of Navocaftor within its binding pocket.

Caption: Cryo-EM workflow for determining the Navocaftor binding site.

Hydrogen/Deuterium Exchange Mass Spectrometry (HDX-MS)

HDX-MS is a powerful technique for mapping protein-ligand interaction sites by measuring changes in the protein's conformational dynamics upon ligand binding.

Methodology:

• Protein Preparation: Purified CFTR is prepared in a standard H₂O-based buffer.

• Deuterium Labeling: The protein is diluted into a D₂O-based buffer in the presence and absence of Navocaftor. Backbone amide hydrogens that are solvent-exposed will exchange with deuterium.

• Quenching: The exchange reaction is quenched by lowering the pH and temperature.

• Proteolysis: The protein is digested into smaller peptides by an acid-stable protease (e.g., pepsin).

• LC-MS Analysis: The peptide mixture is separated by liquid chromatography and analyzed by mass spectrometry to measure the deuterium uptake for each peptide.

• Data Analysis: Peptides in the Navocaftor-bound CFTR that show a reduction in deuterium uptake compared to the unbound protein are identified as being part of or near the binding site, as ligand binding protects these regions from solvent exchange.

References

• 1. Frontiers | Identification and Characterization of Novel CFTR Potentiators [frontiersin.org]
• 2. Novel Correctors and Potentiators Enhance Translational Readthrough in CFTR Nonsense Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. cysticfibrosisnewstoday.com [cysticfibrosisnewstoday.com]
• 5. Sionna Therapeutics Expands Pipeline with Multiple Clinical Stage Cystic Fibrosis Compounds Through a License Agreement with AbbVie [prnewswire.com]

Early-Phase Clinical Trial Results for Navocaftor: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Navocaftor (formerly ABBV-3067 and SION-3067) is an investigational small molecule Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) potentiator. Potentiators are a class of drugs that enhance the function of the CFTR protein on the cell surface, increasing the flow of chloride ions and improving hydration of airway surfaces. This document provides a technical summary of the available information from early-phase clinical trials of Navocaftor, focusing on its evaluation in combination with CFTR correctors. Due to the proprietary nature of early-phase drug development, detailed quantitative results from these studies are not fully publicly available. This guide, therefore, synthesizes the accessible information on trial design, experimental protocols, and the compound's mechanism of action.

Clinical Development Program Overview

Navocaftor has been evaluated in Phase 2 clinical trials, primarily in combination with the CFTR corrector galicaftor (formerly ABBV-2222). The primary goal of these studies was to assess the safety, tolerability, and efficacy of this combination therapy in individuals with cystic fibrosis (CF), particularly those with the F508del mutation.

Key Clinical Trials

Two key clinical trials have been identified in the early-phase development of Navocaftor:

• NCT03969888: A Phase 2 study evaluating Navocaftor (ABBV-3067) alone and in combination with galicaftor (ABBV-2222) in adult CF patients homozygous for the F508del mutation.

• NCT04853368: A Phase 2 study assessing the safety and efficacy of galicaftor/navocaftor in combination with other investigational drugs (ABBV-119 or ABBV-576) in adult CF patients with at least one F508del mutation.

While specific quantitative efficacy data from these trials have not been publicly released in detail, press releases have indicated that the combination of galicaftor and navocaftor demonstrated clinical efficacy, including improvements in percent predicted forced expiratory volume in one second (ppFEV1) and reductions in sweat chloride (SwCl) concentrations[1][2]. However, a triple combination involving ABBV-119 was reportedly not advanced as it did not show a significant benefit over the dual combination[3].

Data Presentation

The following tables summarize the design and key parameters of the publicly available information on the early-phase clinical trials of Navocaftor.

Table 1: Summary of Key Early-Phase Clinical Trials for Navocaftor

Clinical Trial Identifier	Phase	Study Title	Patient Population	Interventions	Primary Outcome Measures	Status
NCT03969888	2	A Phase 2 Study of ABBV-3067 Alone and in Combination With ABBV-2222[4]	Adults with Cystic Fibrosis homozygous for the F508del mutation.	- ABBV-3067 (Navocaftor) monotherapy- ABBV-3067 in combination with ABBV-2222 (galicaftor)- Placebo	- Safety and Tolerability- Absolute Change From Baseline in ppFEV1- Absolute Change From Baseline in Sweat Chloride (SwCl)	Completed
NCT04853368	2	A Study to Evaluate Adverse Events and Change in Disease Activity With Oral Capsules of Galicaftor/Navocaftor/ABBV-119 or Galicaftor/Navocaftor/ABBV-576 Combination Therapies in Adult Participants With Cystic Fibrosis[5]	Adults with Cystic Fibrosis with at least one F508del mutation.	- Galicaftor/Navocaftor dual therapy- Galicaftor/Navocaftor/ABBV-119 triple therapy- Galicaftor/Navocaftor/ABBV-576 triple therapy- Placebo	- Safety and Tolerability- Absolute Change From Baseline in ppFEV1- Absolute Change From Baseline in Sweat Chloride (SwCl)	Terminated

Experimental Protocols

Detailed, step-by-step protocols for the clinical trials are proprietary. However, based on standard practices in cystic fibrosis clinical research, the following sections outline the general methodologies for the key efficacy endpoints.

Measurement of Percent Predicted Forced Expiratory Volume in One Second (ppFEV1)

FEV1 is a critical measure of lung function and a primary endpoint in CF clinical trials.

Methodology:

• Spirometry: FEV1 is measured using a spirometer, a device that records the volume and flow of air a person inhales and exhales.

• Procedure:

  • The patient is instructed to take a full, deep inhalation.

  • They then exhale as forcefully and rapidly as possible into the spirometer's mouthpiece for at least six seconds.

  • The maneuver is repeated a minimum of three times to ensure reproducibility.

• Data Analysis:

  • The highest FEV1 value from the acceptable maneuvers is recorded.

  • This value is then compared to predicted normal values for an individual of the same age, sex, height, and ethnicity to calculate the percent predicted FEV1 (ppFEV1).

• Endpoint Calculation: The primary efficacy endpoint is typically the absolute change in ppFEV1 from baseline to a specified time point during the treatment period.

Sweat Chloride (SwCl) Test

The sweat chloride test is the gold standard for diagnosing CF and is used as a biomarker of CFTR protein function in clinical trials.

Methodology:

• Pilocarpine Iontophoresis: A small, painless electrical current is used to deliver pilocarpine, a sweat-inducing chemical, to a small area of the skin (usually the forearm).

• Sweat Collection: Sweat is collected from the stimulated area for a standardized period (typically 30 minutes) onto a filter paper or into a micro-collection tube.

• Chloride Analysis: The collected sweat is analyzed to determine the concentration of chloride ions. The most common method is coulometric titration.

• Endpoint Calculation: The efficacy endpoint is the absolute change in sweat chloride concentration (in mmol/L) from baseline to a specified time point during treatment. A decrease in sweat chloride indicates improved CFTR function.

Mandatory Visualization

Signaling Pathway

The following diagram illustrates the general mechanism of action of a CFTR potentiator like Navocaftor.

Caption: Mechanism of action of a CFTR potentiator.

Experimental Workflow

The following diagram outlines the general workflow for a patient participating in a clinical trial for a CFTR modulator.

Caption: General workflow of a CFTR modulator clinical trial.

Conclusion

Navocaftor, as a CFTR potentiator, has shown promise in early-phase clinical trials when used in combination with CFTR correctors for the treatment of cystic fibrosis. While detailed quantitative efficacy data remains limited in the public domain, the available information on the clinical trial designs and the compound's mechanism of action provides a foundational understanding for the scientific community. Further data from ongoing and future studies will be crucial to fully elucidate the therapeutic potential of Navocaftor in the management of cystic fibrosis.

References

• 1. Sionna Therapeutics Expands Pipeline with Multiple Clinical Stage Cystic Fibrosis Compounds Through a License Agreement with AbbVie [prnewswire.com]
• 2. AbbVie Sells Cystic Fibrosis Drugs to Sionna Therapeutics [synapse.patsnap.com]
• 3. biopharmadive.com [biopharmadive.com]
• 4. Study Details Page [abbvieclinicaltrials.com]
• 5. ClinicalTrials.gov [clinicaltrials.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Navocaftor in In Vitro Assays

These application notes provide detailed protocols for the preparation and use of Navocaftor, a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator, in various in vitro assays. The information is intended for researchers, scientists, and drug development professionals working on CFTR modulation.

Physicochemical Properties of Navocaftor

A summary of the key physicochemical properties of Navocaftor is presented in Table 1. This information is essential for accurate solution preparation and experimental design.

Property	Value	Source
Molecular Formula	C₁₅H₁₁F₃N₄O₅S	PubChem[1]
Molecular Weight	416.3 g/mol	PubChem[1]
IUPAC Name	[5-[3-amino-5-[4-(trifluoromethoxy)phenyl]sulfonyl-2-pyridinyl]-1,3,4-oxadiazol-2-yl]methanol	PubChem[1]
Synonyms	GLPG3067, ABBV-3067	MedChemExpress[2]
Mechanism of Action	CFTR Potentiator	DrugBank Online, AdisInsight[3]

Navocaftor Solution Preparation

Proper preparation of Navocaftor solutions is critical for obtaining reliable and reproducible results in in vitro assays. The following protocols provide guidance on preparing stock and working solutions.

Stock Solution Preparation

It is recommended to prepare a high-concentration stock solution of Navocaftor in a suitable organic solvent. Based on available data, Dimethyl Sulfoxide (DMSO) is a common solvent for CFTR modulators.

Materials:

• Navocaftor powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

Protocol:

• Accurately weigh the desired amount of Navocaftor powder using a calibrated analytical balance.

• Transfer the powder to a sterile microcentrifuge tube or vial.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock solution concentration (e.g., 10 mM or 20 mM).

• Vortex the solution until the Navocaftor is completely dissolved. Gentle warming (e.g., 37°C) may be applied to aid dissolution, but the stability of Navocaftor under these conditions should be verified.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution aliquots at -20°C or -80°C, protected from light.

Working Solution Preparation

Working solutions of Navocaftor should be prepared fresh for each experiment by diluting the stock solution in the appropriate assay buffer or cell culture medium.

Protocol for a Suspended Solution (for oral and intraperitoneal injection, adaptable for some in vitro uses):

This protocol yields a suspended solution of 1.67 mg/mL.

• Prepare a 16.7 mg/mL stock solution of Navocaftor in DMSO.

• To prepare 1 mL of working solution, add 100 µL of the DMSO stock solution to 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is homogeneous.

• Add 450 µL of saline to bring the final volume to 1 mL.

General Protocol for In Vitro Assays:

• Thaw a frozen aliquot of the Navocaftor stock solution at room temperature.

• Calculate the volume of stock solution required to achieve the desired final concentration in your assay.

• Dilute the stock solution in the appropriate pre-warmed (e.g., 37°C) assay buffer or cell culture medium.

• Mix the working solution thoroughly by gentle inversion or vortexing before adding it to the cells.

Note: The final concentration of DMSO in the assay should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity or off-target effects. A vehicle control (containing the same concentration of DMSO as the Navocaftor-treated samples) should always be included in experiments.

Experimental Protocols for In Vitro Assays

Navocaftor, as a CFTR potentiator, can be evaluated using various in vitro functional assays that measure CFTR-mediated ion transport. Below are detailed protocols for three commonly used assays.

Forskolin-Induced Swelling (FIS) Assay in Intestinal Organoids

The FIS assay is a functional assay that measures CFTR-dependent fluid secretion into the lumen of intestinal organoids, leading to their swelling.

Materials:

• Mature intestinal organoids cultured in basement membrane matrix

• Assay medium (e.g., standard organoid medium)

• Navocaftor working solution

• Forskolin (e.g., 5-10 µM final concentration)

• Calcein green, AM

• Confocal live-cell imaging system

Protocol:

• Seed 30-80 mature organoids per well in a 96-well plate with basement membrane matrix.

• Culture the organoids for at least 24 hours before the assay.

• Prepare Navocaftor working solutions at various concentrations in the assay medium.

• Replace the culture medium with the Navocaftor-containing medium or a vehicle control. Incubate for the desired pre-treatment time (e.g., 1-2 hours for potentiators).

• Just before imaging, add calcein green to the medium to stain the organoids.

• Acquire baseline images (t=0) of the organoids using a confocal microscope at 37°C.

• Add forskolin to all wells to stimulate CFTR-mediated fluid secretion.

• Acquire images at regular intervals (e.g., every 30-60 minutes) for several hours.

• Analyze the images to quantify the change in the cross-sectional area of the organoids over time. An increase in swelling in the presence of Navocaftor and forskolin compared to forskolin alone indicates potentiation of CFTR activity.

Membrane Potential Assay

This assay utilizes a fluorescent membrane potential-sensitive dye to measure changes in cell membrane potential upon CFTR activation.

Materials:

• Epithelial cells expressing CFTR (e.g., CFBE41o- or Fischer Rat Thyroid (FRT) cells) seeded in a 96- or 384-well plate

• Membrane potential-sensitive fluorescent dye (e.g., FLIPR Membrane Potential Assay Kit)

• Assay buffer (low chloride concentration)

• Navocaftor working solution

• Forskolin (e.g., 10 µM final concentration)

• CFTR inhibitor (e.g., CFTRinh-172, 10 µM final concentration)

• Fluorescence plate reader

Protocol:

• Seed cells in a multi-well plate and culture until they form a confluent monolayer.

• On the day of the assay, remove the culture medium and wash the cells with assay buffer.

• Load the cells with the membrane potential-sensitive dye according to the manufacturer's instructions. This is typically done for 30-60 minutes at 37°C.

• After loading, replace the dye solution with fresh assay buffer containing different concentrations of Navocaftor or a vehicle control.

• Place the plate in a fluorescence plate reader and record the baseline fluorescence for a few minutes.

• Add forskolin to all wells to activate CFTR. A functional CFTR will lead to chloride efflux and membrane depolarization, resulting in an increase in fluorescence.

• Continue recording the fluorescence to measure the forskolin-induced response.

• (Optional) Add a CFTR inhibitor to confirm that the observed fluorescence change is CFTR-specific.

• The potentiation effect of Navocaftor is determined by the increased fluorescence signal in the presence of the compound compared to the vehicle control.

Ussing Chamber Assay

The Ussing chamber is the gold standard for measuring ion transport across epithelial monolayers. It directly measures the short-circuit current (Isc), which is a quantitative measure of net ion transport.

Materials:

• Polarized epithelial cell monolayers (e.g., primary human bronchial epithelial cells or FRT cells) grown on permeable supports (e.g., Transwell inserts)

• Ussing chamber system

• Ringer's solution (apical and basolateral)

• Navocaftor working solution

• Amiloride (to block epithelial sodium channels, ENaC)

• Forskolin (to activate CFTR)

• CFTR inhibitor (e.g., CFTRinh-172)

Protocol:

• Mount the permeable support with the confluent cell monolayer in the Ussing chamber, separating the apical and basolateral compartments.

• Fill both compartments with pre-warmed and gassed (95% O₂/5% CO₂) Ringer's solution.

• Clamp the transepithelial voltage to 0 mV and measure the baseline short-circuit current (Isc).

• Add amiloride to the apical solution to inhibit ENaC-mediated sodium absorption.

• Add Navocaftor to the apical and/or basolateral solution and incubate for the desired time.

• Add forskolin to the basolateral solution to stimulate CFTR-mediated chloride secretion, which will be observed as an increase in Isc.

• After the forskolin-stimulated Isc has stabilized, add a CFTR inhibitor to the apical solution to confirm the specificity of the current.

• The potentiating effect of Navocaftor is quantified by the increase in the forskolin-stimulated Isc compared to the vehicle-treated control.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the CFTR signaling pathway and a typical experimental workflow for testing Navocaftor.

Caption: CFTR activation pathway and the role of Navocaftor.

Caption: General workflow for in vitro testing of Navocaftor.

References

• 1. A Fluorescence-Based Assay of Membrane Potential for High-Throughput Functional Study of Two Endogenous Ion Channels in Two Epithelial Cell Lines [jove.com]
• 2. CFTR Protein: Not Just a Chloride Channel? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) [healthline.com]

Application Notes and Protocols for Navocaftor in Ussing Chamber Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Ussing chamber electrophysiology to assess the function of Navocaftor (also known as ABBV-3067 or GLPG3067), a potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein. The protocols detailed below are designed for studying the effects of Navocaftor on epithelial tissues and cell cultures expressing CFTR mutations.

Introduction to Navocaftor and Ussing Chambers

Navocaftor is a CFTR potentiator designed to enhance the channel gating function of the CFTR protein at the cell surface. In individuals with specific cystic fibrosis-causing mutations, the CFTR protein may be present but unable to open and close effectively to transport chloride ions. Potentiators like Navocaftor aim to restore this function. The Ussing chamber is a critical tool for the preclinical evaluation of CFTR modulators. It allows for the precise measurement of ion transport across an epithelial monolayer by measuring the short-circuit current (Isc), which is a direct measure of net ion movement.[1][2]

Mechanism of Action of Navocaftor

As a CFTR potentiator, Navocaftor is expected to bind to the CFTR protein and increase its open probability, thereby augmenting the flow of chloride ions across the cell membrane. In Ussing chamber experiments, the potentiation of CFTR by Navocaftor would be observed as an increase in the forskolin-stimulated short-circuit current (Isc). While detailed molecular binding studies for Navocaftor are not extensively published, its functional effect is consistent with other CFTR potentiators.

Data Presentation

Parameter	Treatment Group	Result	Reference
Change in Sweat Chloride Concentration	Highest combined dosage of Navocaftor (ABBV-3067) and Galicaftor (ABBV-2222)	-19.9 mmol/L	[3]

Note: This data is from a clinical trial and represents an in vivo measure of CFTR activity. It is indicative of the potential effects that would be measured as changes in Isc in an in vitro Ussing chamber assay.

Experimental Protocols

The following is a representative protocol for assessing the effect of Navocaftor in an Ussing chamber experiment, adapted from established protocols for other CFTR potentiators.

I. Preparation of Human Bronchial Epithelial (HBE) Cell Cultures

• Cell Culture: Primary HBE cells from individuals with CF (e.g., homozygous for the F508del mutation) are cultured on permeable supports.

• Air-Liquid Interface (ALI): Cells are maintained at an ALI for at least 3 weeks to promote differentiation into a polarized, mucociliary epithelium.

• Pre-incubation with Correctors (for F508del-CFTR): For mutations that affect protein folding and trafficking like F508del, pre-incubate the cells with a CFTR corrector (e.g., Lumacaftor or Tezacaftor) for 16-24 hours prior to the Ussing chamber experiment to ensure CFTR protein is present at the cell surface.

II. Ussing Chamber Measurement Protocol

• Chamber Setup: Mount the permeable support with the differentiated HBE cell monolayer in the Ussing chamber. Bathe both the apical and basolateral sides with a symmetrical Ringer's solution maintained at 37°C and gassed with 95% O2 / 5% CO2.

• Equilibration: Allow the system to equilibrate and for the baseline short-circuit current (Isc) to stabilize.

• ENaC Inhibition: Add Amiloride (e.g., 100 µM) to the apical chamber to block the epithelial sodium channel (ENaC) and isolate the chloride current.

• CFTR Activation: Add a CFTR agonist, such as Forskolin (e.g., 10 µM), to the apical and basolateral chambers to raise intracellular cAMP levels and activate the CFTR channel.

• Navocaftor Application: Once the Forskolin-stimulated Isc has reached a stable plateau, add Navocaftor to the apical chamber in a dose-dependent manner (e.g., 0.1 µM, 1 µM, 10 µM) to observe its potentiation effect.

• CFTR Inhibition: At the end of the experiment, add a specific CFTR inhibitor (e.g., CFTRinh-172, 10 µM) to the apical chamber to confirm that the measured current is CFTR-dependent. The resulting decrease in Isc represents the total CFTR-mediated current.

Mandatory Visualizations

CFTR Activation Signaling Pathway

Caption: CFTR channel activation by the cAMP/PKA pathway and potentiation by Navocaftor.

Ussing Chamber Experimental Workflow

References

• 1. youtube.com [youtube.com]
• 2. Biological Characterization of F508delCFTR Protein Processing by the CFTR Corrector ABBV-2222/GLPG2222 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. trialfinder.cysticfibrosis.ca [trialfinder.cysticfibrosis.ca]
• 4. fiercebiotech.com [fiercebiotech.com]

Application Notes and Protocols for Studying Navocaftor's Effects on CFTR Using Patch-Clamp Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Navocaftor (formerly ABBV-3067) is a novel small molecule identified as a potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein.[1][2] In the context of cystic fibrosis (CF), a genetic disorder caused by mutations in the CFTR gene, potentiators are a class of drugs that enhance the channel gating function of the CFTR protein at the cell surface, thereby increasing anion transport.[3][4] This document provides detailed application notes and patch-clamp protocols for researchers studying the effects of Navocaftor on CFTR function.

Patch-clamp electrophysiology is the gold-standard method for directly measuring the activity of ion channels like CFTR.[5] It allows for high-resolution recording of ion flow through the channel in real-time, providing crucial insights into the mechanism of action of CFTR modulators such as Navocaftor. Both manual and automated patch-clamp (APC) techniques are suitable for these studies, with APC offering higher throughput for screening and dose-response analyses.

Signaling Pathway of CFTR Activation and Potentiation

The activity of the CFTR channel is primarily regulated by cyclic AMP (cAMP)-dependent phosphorylation by Protein Kinase A (PKA). Navocaftor, as a potentiator, acts to increase the open probability of the PKA-activated CFTR channel.

Caption: Simplified signaling pathway of CFTR activation and potentiation by Navocaftor.

Data Presentation

Cell Line	CFTR Mutant	Experimental Condition	Navocaftor Conc. (µM)	Current Density (pA/pF) at +60 mV	Fold Increase vs. Control	n
CHO	F508del (corrected)	Forskolin (10 µM)	0	Value	1.0	Value
CHO	F508del (corrected)	Forskolin (10 µM)	0.1	Value	Value	Value
CHO	F508del (corrected)	Forskolin (10 µM)	1	Value	Value	Value
CHO	F508del (corrected)	Forskolin (10 µM)	10	Value	Value	Value
HBE	G551D	Forskolin (10 µM)	0	Value	1.0	Value
HBE	G551D	Forskolin (10 µM)	1	Value	Value	Value

Experimental Protocols

Cell Culture and Transfection

Cell Lines:

• Fischer Rat Thyroid (FRT) cells: Stably expressing wild-type or mutant CFTR. These are a "workhorse" for CFTR drug discovery.

• Chinese Hamster Ovary (CHO) cells: Easily transfectable and widely used for heterologous expression of CFTR.

• Baby Hamster Kidney (BHK) cells: Another suitable host for stable or transient CFTR expression.

• Human Bronchial Epithelial (HBE) cells: Considered the "gold standard" as they are a physiologically relevant cell type.

Culture Conditions:

• Cells should be cultured in appropriate media (e.g., DMEM/F12 for BHK, MEM for CFBE41o-) supplemented with fetal bovine serum, penicillin/streptomycin, and selection antibiotics if applicable.

• For patch-clamp experiments, plate cells at a low density on glass coverslips 24-48 hours prior to recording.

Transient Transfection (for CHO, BHK):

• Transfect cells with a plasmid encoding the desired CFTR variant and a fluorescent marker (e.g., GFP) to identify transfected cells.

• Perform electrophysiological recordings 48-72 hours post-transfection.

Whole-Cell Patch-Clamp Recordings

This protocol is adapted for both manual and automated patch-clamp systems.

Solutions:

Solution	Component	Concentration (mM)
Pipette (Intracellular)	NMDG-Cl	140
MgCl₂	2
EGTA	5
HEPES	10
Mg-ATP	3
GTP-Tris	0.5
Bath (Extracellular)	NMDG-Cl	140
MgCl₂	2
CaCl₂	2
HEPES	10
Glucose	10

Adjust pH of both solutions to 7.2-7.4 with the appropriate acid/base. The osmolarity should be adjusted to be near-iso-osmotic.

Experimental Workflow:

Caption: Experimental workflow for whole-cell patch-clamp analysis of Navocaftor.

Voltage Protocol:

• Hold the cell at a membrane potential of -40 mV.

• Apply voltage steps from -80 mV to +80 mV in 20 mV increments for 200-400 ms each.

• Alternatively, a voltage ramp from -100 mV to +100 mV over 500 ms can be used to generate a current-voltage (I-V) relationship.

Recording Procedure:

• Establish a giga-ohm seal (>1 GΩ) between the patch pipette and the cell membrane.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Record baseline currents using the specified voltage protocol.

• Activate CFTR by perfusing the bath solution with a cocktail of activators (e.g., 10 µM Forskolin and 30 µM Genistein).

• Once a stable activated current is achieved, apply Navocaftor at various concentrations to determine the dose-response relationship.

• At the end of the experiment, apply a specific CFTR inhibitor (e.g., 10 µM CFTRinh-172) to confirm that the recorded current is mediated by CFTR.

Data Analysis

• Current Measurement: Measure the steady-state current at the end of each voltage step.

• Current Density: Normalize the current amplitude to the cell capacitance (pA/pF) to account for variations in cell size. Cell capacitance is measured by integrating the capacitive transient elicited by a small voltage step.

• I-V Relationship: Plot the current density as a function of the command voltage to generate an I-V curve.

• Potentiation Quantification: Calculate the fold increase in current density in the presence of Navocaftor compared to the activated current in its absence.

• Dose-Response Curve: Plot the fold increase in current as a function of Navocaftor concentration and fit the data with the Hill equation to determine the EC50.

Conclusion

The protocols outlined in these application notes provide a robust framework for characterizing the effects of the CFTR potentiator Navocaftor using patch-clamp electrophysiology. Adherence to these methodologies will enable researchers to generate high-quality, reproducible data to elucidate the mechanism of action and therapeutic potential of Navocaftor and other CFTR modulators.

References

• 1. CFTR displays voltage dependence and two gating modes during stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification and Characterization of Novel CFTR Potentiators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small molecule CFTR potentiator restores ATP‐dependent channel gating to the cystic fibrosis mutant G551D‐CFTR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synergistic Potentiation of Cystic Fibrosis Transmembrane Conductance Regulator Gating by Two Chemically Distinct Potentiators, Ivacaftor (VX-770) and 5-Nitro-2-(3-Phenylpropylamino) Benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clusters of Cl- channels in CFTR-expressing Sf9 cells switch spontaneously between slow and fast gating modes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening Assays Utilizing Navocaftor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Navocaftor (formerly ABBV-3067) is a small molecule potentiator of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein.[1] In cystic fibrosis (CF), mutations in the CFTR gene lead to a dysfunctional protein, impairing ion transport across epithelial cell membranes. Navocaftor acts by increasing the channel open probability (gating) of the CFTR protein present at the cell surface, thereby restoring chloride and bicarbonate transport.[1] High-throughput screening (HTS) is a critical methodology for identifying and characterizing novel CFTR modulators like Navocaftor. This document provides detailed application notes and protocols for a robust HTS assay designed to discover and evaluate CFTR potentiators.

The most widely adopted HTS method for identifying CFTR potentiators is the halide-sensitive Yellow Fluorescent Protein (YFP) quenching assay.[2][3] This cell-based functional assay provides a quantitative measure of CFTR-mediated anion transport in a high-throughput format. The protocols detailed below are based on this well-established methodology and are suitable for the primary screening of large compound libraries and the secondary characterization of lead compounds such as Navocaftor.

CFTR Signaling Pathway and Mechanism of Action of Potentiators

The CFTR channel is an ATP-binding cassette (ABC) transporter that functions as a cAMP-activated anion channel.[4] Its activation is initiated by the binding of an agonist (e.g., a prostaglandin) to a G-protein coupled receptor (GPCR), leading to the activation of adenylyl cyclase and the subsequent production of cyclic AMP (cAMP). cAMP then activates Protein Kinase A (PKA), which phosphorylates the Regulatory (R) domain of the CFTR protein. This phosphorylation event, coupled with ATP binding and hydrolysis at the Nucleotide-Binding Domains (NBDs), induces a conformational change that opens the channel pore, allowing the passage of chloride and bicarbonate ions.

CFTR potentiators, such as Navocaftor, are small molecules that enhance the gating function of the CFTR protein. They bind to the CFTR protein and increase the probability that the channel will be in an open state, thus augmenting anion transport. This action is particularly beneficial for CFTR mutations that result in defective channel gating (Class III mutations) or reduced channel conductance.

Figure 1: CFTR signaling pathway and Navocaftor's mechanism of action.

High-Throughput Screening Protocol: YFP-Halide Quenching Assay

This protocol describes a cell-based, fluorescence quenching assay for identifying and characterizing CFTR potentiators.

Principle

Cells stably co-expressing a halide-sensitive YFP and a mutant CFTR protein are used. The assay is initiated by stimulating the cells with a cAMP agonist (e.g., forskolin) to activate CFTR. Test compounds are added to assess their potentiator activity. The addition of an iodide-containing solution triggers iodide influx through open CFTR channels, which leads to the quenching of the intracellular YFP fluorescence. The rate of fluorescence decay is proportional to the CFTR channel activity. Potentiators like Navocaftor will increase the rate of fluorescence quenching.

Materials and Reagents

• Cell Line: Fischer Rat Thyroid (FRT) cells stably expressing a G551D-CFTR mutant and a halide-sensitive YFP (e.g., YFP-H148Q/I152L).

• Culture Medium: Coon's modified Ham's F-12 medium supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Assay Plates: 384-well, black, clear-bottom microplates.

• Assay Buffer (Chloride): PBS containing 137 mM NaCl, 2.7 mM KCl, 1.8 mM KH2PO4, 10 mM Na2HPO4, 1 mM MgCl2, 1 mM CaCl2, 10 mM glucose, pH 7.4.

• Assay Buffer (Iodide): Same as chloride buffer, but with 137 mM NaI replacing NaCl.

• Forskolin Stock Solution: 10 mM in DMSO.

• Navocaftor (or other test compounds) Stock Solution: 10 mM in DMSO.

• Positive Control: Ivacaftor (VX-770), 10 mM in DMSO.

• Negative Control: DMSO.

• Fluorescence Plate Reader: Capable of kinetic reads with excitation/emission wavelengths of ~485/520 nm.

Experimental Workflow

Figure 2: High-throughput screening workflow for CFTR potentiators.

Detailed Protocol

• Cell Plating:

  • Trypsinize and resuspend FRT-G551D-YFP cells in culture medium.

  • Seed 20,000 cells per well in 40 µL of medium into 384-well plates.

  • Incubate at 37°C in a 5% CO2 incubator for 24-48 hours until a confluent monolayer is formed.

• Compound Preparation:

  • Prepare serial dilutions of Navocaftor and control compounds (e.g., Ivacaftor) in DMSO.

  • Further dilute the compounds in chloride buffer to the desired final concentrations. The final DMSO concentration should be ≤ 0.5%.

• Assay Procedure:

  • Gently wash the cell monolayers twice with 50 µL of chloride buffer.

  • Add 20 µL of chloride buffer containing the test compounds, Navocaftor, positive control (Ivacaftor), or negative control (DMSO) to the appropriate wells.

  • Incubate for 10-15 minutes at room temperature.

  • Add 5 µL of chloride buffer containing forskolin to all wells to a final concentration of 10 µM.

  • Incubate for 10-15 minutes at room temperature.

• Fluorescence Reading and Data Acquisition:

  • Place the assay plate into the fluorescence plate reader.

  • Set the reader to perform a kinetic read, measuring fluorescence every 1-2 seconds for a total of 60-120 seconds.

  • After a stable baseline reading (e.g., 10 seconds), use the reader's integrated liquid handling system to add 25 µL of iodide buffer to each well.

  • Continue recording the fluorescence quenching.

• Data Analysis:

  • Calculate the initial rate of fluorescence decay for each well by fitting the initial part of the quenching curve to a linear or exponential decay function.

  • Normalize the data:

    • 0% activity = rate of decay in the presence of forskolin and DMSO.

    • 100% activity = rate of decay in the presence of forskolin and a saturating concentration of a reference potentiator (e.g., 10 µM Ivacaftor).

  • For dose-response experiments, plot the normalized activity against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 and maximal efficacy.

Data Presentation

The following tables present representative quantitative data that would be generated from HTS assays for CFTR potentiators. The data for Navocaftor is hypothetical but based on its known characteristics as a potentiator.

Table 1: Single-Point HTS Data for Hypothetical Navocaftor Analogs

Compound ID	Concentration (µM)	Normalized Activity (%)	Hit ( > 3 SD above DMSO)
Navocaftor	5	85.2	Yes
Analog-01	5	92.5	Yes
Analog-02	5	15.3	No
Analog-03	5	78.9	Yes
DMSO	N/A	0.0	No
Ivacaftor	5	100.0	Yes

Table 2: Dose-Response Data for Navocaftor and Reference Compound

Compound	EC50 (nM)	Maximal Efficacy (% of Ivacaftor)
Navocaftor	150	95
Ivacaftor	100	100

Note: The EC50 and efficacy values can vary depending on the specific CFTR mutation and the cell system used.

Conclusion

The YFP-halide quenching assay is a robust and reliable method for the high-throughput screening and characterization of CFTR potentiators like Navocaftor. The detailed protocol and application notes provided herein offer a comprehensive guide for researchers in the field of CF drug discovery. This assay enables the identification of novel potentiators from large chemical libraries and facilitates the detailed pharmacological profiling of lead candidates, ultimately accelerating the development of new therapies for cystic fibrosis.

References

• 1. mdpi.com [mdpi.com]
• 2. Cell-based assay for high-throughput quantitative screening of CFTR chloride transport agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Breakthrough Therapies: Cystic Fibrosis (CF) Potentiators and Correctors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Navocaftor Administration in Animal Models of Cystic Fibrosis: Application Notes and Protocols

Disclaimer: Publicly available, detailed preclinical data from studies of Navocaftor (also known as GLPG3067 or ABBV-3067) specifically in animal models of cystic fibrosis (CF) is limited. The development of the triple-combination therapy including Navocaftor by AbbVie was discontinued as it did not meet primary efficacy endpoints in clinical trials.[1] The protocols and data presented below are therefore illustrative, based on established methodologies for evaluating CFTR modulators in common CF animal models, and are intended to serve as a guide for researchers.

Introduction to Navocaftor

Navocaftor is a small molecule Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) potentiator.[2] In individuals with specific CF mutations, the CFTR protein is present on the cell surface but functions incorrectly, failing to properly open and allow chloride ion transport. Potentiators like Navocaftor are designed to bind to the defective CFTR protein and increase the probability that the channel will be open, thereby restoring some level of chloride transport. Navocaftor was developed by Galapagos and AbbVie and has been studied in clinical trials in combination with CFTR correctors, which aim to increase the amount of CFTR protein at the cell surface.[3][4] Recently, Sionna Therapeutics has licensed Navocaftor with the intent of developing it in new combination therapies.[5]

Illustrative Preclinical Data

The following table represents hypothetical quantitative data that could be expected from a preclinical study of a CFTR potentiator like Navocaftor in a homozygous F508del-CFTR mouse model. This data is for illustrative purposes only and is not based on published results for Navocaftor.

Parameter	Vehicle Control (F508del mice)	Navocaftor-Treated (F508del mice)	Wild-Type Mice (Reference)
Nasal Potential Difference (mV)
Change after low-Cl perfusion + Forskolin	-2.5 ± 0.8	-12.5 ± 2.1	-20.0 ± 2.5
Intestinal Short-Circuit Current (µA/cm²)
Forskolin-induced Isc in jejunum	5.2 ± 1.5	25.8 ± 4.3	100.5 ± 12.0
Mucociliary Transport (% of initial distance)
Tracheal mucus velocity at 30 min	15 ± 5	45 ± 8	95 ± 10
Inflammatory Markers (cells/mL in BALF)
Neutrophil Count	5.0 x 10⁴ ± 1.2 x 10⁴	2.5 x 10⁴ ± 0.8 x 10⁴	0.5 x 10⁴ ± 0.2 x 10⁴

*Denotes a statistically significant difference (p < 0.05) compared to the vehicle control group. BALF: Bronchoalveolar Lavage Fluid

Experimental Protocols

The following are detailed, generalized protocols for the evaluation of a CFTR potentiator in a cystic fibrosis animal model.

Animal Model Selection

• Model: C57BL/6J mice homozygous for the F508del-CFTR mutation (Cftrtm1Kth).

• Rationale: This is a widely used model that exhibits CF-like phenotypes, including defects in ion transport and mucus accumulation, although it does not fully recapitulate human lung disease.

• Husbandry: Animals are housed in a temperature- and humidity-controlled environment with a 12-hour light/dark cycle. To prevent intestinal obstruction, a common issue in this model, mice are provided with a liquid diet or have their water supplemented with an osmotic laxative (e.g., polyethylene glycol).

Dosing and Administration Protocol

• Compound Preparation: Navocaftor is formulated as a suspension in a vehicle suitable for oral administration, such as 0.5% methylcellulose with 0.1% Tween 80 in sterile water.

• Dosing Regimen:

  • Treatment Group: Receive Navocaftor at a dose of 30 mg/kg, administered by oral gavage once daily.

  • Vehicle Control Group: Receive an equivalent volume of the vehicle solution by oral gavage once daily.

• Duration: The study is conducted over a period of 28 days to assess both acute and chronic effects of the treatment.

Outcome Measures

• Anesthesia: Mice are anesthetized with an appropriate anesthetic (e.g., isoflurane).

• Catheter Placement: A double-lumen catheter is inserted into the nasal cavity. One lumen is used for perfusion of solutions, and the other contains an exploring electrode. A reference electrode is placed subcutaneously.

• Perfusion Protocol: The nasal mucosa is perfused sequentially with:

  • Ringer's solution.

  • Ringer's solution containing amiloride to block sodium channels.

  • A low-chloride solution containing amiloride to create a chloride gradient.

  • A low-chloride solution with amiloride and a CFTR activator (e.g., forskolin) to stimulate CFTR-mediated chloride secretion.

• Data Analysis: The change in potential difference upon perfusion with the forskolin-containing solution is measured as an indicator of CFTR function.

• Tissue Harvest: Following the treatment period, mice are euthanized, and a segment of the jejunum is excised.

• Tissue Mounting: The intestinal tissue is opened along the mesenteric border, and sections are mounted in Ussing chambers, separating the mucosal and serosal sides.

• Short-Circuit Current (Isc) Measurement: The tissue is bathed in Krebs-Ringer bicarbonate solution and voltage-clamped to 0 mV. The short-circuit current is measured.

• Pharmacological Stimulation: CFTR-mediated chloride secretion is stimulated by the sequential addition of forskolin and genistein to the serosal side.

• Data Analysis: The peak change in Isc following stimulation is calculated as a measure of CFTR activity.

Visualizations

Signaling Pathway of CFTR Modulation

References

• 1. fiercebiotech.com [fiercebiotech.com]
• 2. Sionna revitalizes AbbVie's discarded CF compounds [synapse.patsnap.com]
• 3. AbbVie to Assume Full Development and Commercial Control of Cystic Fibrosis Research Program [prnewswire.com]
• 4. pharmatimes.com [pharmatimes.com]
• 5. biopharmadive.com [biopharmadive.com]

Application Note: Quantification of Navocaftor in Human Plasma Using LC-MS/MS

AN-001 | For Research Use Only

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Navocaftor in human plasma. The protocol is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic (PK) studies and therapeutic drug monitoring (TDM). The methodology is based on established analytical techniques for other cystic fibrosis transmembrane conductance regulator (CFTR) modulators, often referred to as "caftors".[1][2][3] The procedure involves a straightforward protein precipitation step for sample preparation, followed by rapid chromatographic separation and detection using a triple quadrupole mass spectrometer. This method demonstrates high precision, accuracy, and a broad linear range, making it suitable for routine analysis in a clinical or research laboratory setting.

Principle

The quantification of Navocaftor from plasma samples is achieved through a multi-step process. First, plasma proteins are precipitated using methanol containing a deuterated internal standard (IS) to ensure accuracy.[4] After centrifugation, the resulting supernatant is directly injected into the LC-MS/MS system.

Chromatographic separation is performed on a reversed-phase C18 column with a gradient elution program. The analyte and internal standard are then ionized using positive electrospray ionization (ESI+) and detected by a mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This highly selective and sensitive detection allows for precise quantification of Navocaftor over a clinically relevant concentration range.

Materials and Reagents

• Solvents: HPLC-grade or LC-MS grade Methanol and Acetonitrile, Formic Acid (≥98%).

• Water: Deionized water, 18 MΩ·cm or greater.

• Reference Standards: Navocaftor and a suitable stable isotope-labeled internal standard (e.g., Navocaftor-d4).

• Biological Matrix: Blank human plasma (K2-EDTA).

• Labware: Polypropylene microcentrifuge tubes (1.5 mL), autosampler vials.

Instrumentation and Analytical Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an ESI source.

• Analytical Column: A reversed-phase C18 column (e.g., Xselect HSS T3, 2.1 x 100 mm, 2.5 µm) is recommended for good peak shape and separation.[1]

Table 1: LC Method Parameters

Parameter	Value
Column	Reversed-Phase C18 (e.g., Xselect HSS T3)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile:Methanol (50:50, v/v)
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C
Run Time	~6 minutes

Table 2: LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	70	30
1.0	70	30
3.0	10	90
4.0	10	90
4.1	70	30
6.0	70	30

Table 3: MS/MS Parameters (Illustrative)

Note: The following mass transitions for Navocaftor are hypothetical and should be optimized empirically.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Navocaftor	[M+H]⁺	Product 1	100	Optimized Value
Navocaftor-d4 (IS)	[M+H]⁺	Product 2	100	Optimized Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.0 kV
Source Temp.	150°C
Desolvation Temp.	400°C

Experimental Protocols

Standard and QC Sample Preparation

• Stock Solutions: Prepare primary stock solutions of Navocaftor and the internal standard (IS) in methanol or DMSO at a concentration of 1 mg/mL.

• Working Solutions: Create a series of Navocaftor working solutions by serially diluting the stock solution with 50% methanol to cover the desired calibration range.

• Calibration Standards (CS): Spike blank human plasma with the appropriate working solutions to create a calibration curve (e.g., 8-10 non-zero points).

• Quality Control (QC) Samples: Prepare QC samples in blank plasma at a minimum of four concentration levels: LLOQ (Lower Limit of Quantification), Low, Mid, and High.

Biological Sample Preparation Protocol

The following protocol outlines a protein precipitation method for extracting Navocaftor from plasma samples.

• Aliquot Sample: Pipette 50 µL of plasma sample (Standard, QC, or Unknown) into a 1.5 mL microcentrifuge tube.

• Add Precipitation Solution: Add 150 µL of cold methanol containing the internal standard (e.g., at 100 ng/mL).

• Vortex: Vortex the tubes vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer the supernatant to a clean autosampler vial.

• Inject: Inject the specified volume (e.g., 5 µL) into the LC-MS/MS system for analysis.

Caption: Plasma sample preparation via protein precipitation.

Method Validation Summary

The analytical method should be validated according to regulatory guidelines from the FDA or EMA. The validation ensures the method is reliable for its intended purpose.

Table 4: Typical Acceptance Criteria and Performance

Parameter	Acceptance Criteria	Typical Performance
Linearity (r²)	≥ 0.99	> 0.995
Calibration Range	N/A	10 - 10,000 ng/mL
LLOQ	S/N ≥ 10; Accuracy ±20%; Precision ≤20%	10 ng/mL
Intra-day Accuracy	Within ±15% (±20% at LLOQ)	95.2% - 104.5%
Inter-day Accuracy	Within ±15% (±20% at LLOQ)	96.8% - 103.1%
Intra-day Precision (%CV)	≤ 15% (≤20% at LLOQ)	< 7.5%
Inter-day Precision (%CV)	≤ 15% (≤20% at LLOQ)	< 8.0%
Matrix Effect	IS-normalized factor within acceptable limits	Minimal effect observed
Recovery	Consistent and reproducible	> 85%

Note: The values presented in the "Typical Performance" column are illustrative based on similar validated assays for other caftor drugs and should be confirmed experimentally for Navocaftor.

Overall Workflow

The complete analytical process, from receiving the biological sample to generating the final concentration data, follows a structured workflow.

Caption: High-level workflow for Navocaftor quantification.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of Navocaftor in human plasma. The simple protein precipitation sample preparation allows for high-throughput analysis, which is essential for supporting pharmacokinetic studies and TDM in drug development. The method is ready for full validation to establish its suitability for routine use in a regulated bioanalytical environment.

References

• 1. A Liquid Chromatography-Tandem Mass Spectrometry Method for the Quantification of Cystic Fibrosis Drugs (Caftors) in Plasma and Its Application for Therapeutic Monitoring[v1] | Preprints.org [preprints.org]
• 2. mdpi.com [mdpi.com]
• 3. Development and Validation of a New LC-MS/MS Method for Simultaneous Quantification of Ivacaftor, Tezacaftor and Elexacaftor Plasma Levels in Pediatric Cystic Fibrosis Patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Co-administration of Navocaftor with other CFTR Modulators

For Researchers, Scientists, and Drug Development Professionals

Introduction

Navocaftor (also known as ABBV-3067 or GLPG-3067) is an investigational small molecule that functions as a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator.[1][2] Potentiators are a class of CFTR modulators that enhance the channel gating function of the CFTR protein at the cell surface, increasing the flow of chloride ions.[3] In the context of cystic fibrosis (CF), where mutations in the CFTR gene lead to a dysfunctional protein, Navocaftor is being explored in combination with CFTR correctors, which aim to address the protein misfolding and trafficking defects caused by common mutations like F508del.[3] This document provides a summary of the research on the co-administration of Navocaftor with other CFTR modulators, including available clinical trial data and detailed experimental protocols for preclinical evaluation.

Co-administration of Navocaftor in Clinical Research

Navocaftor has been evaluated in clinical trials in combination with the CFTR corrector Galicaftor (ABBV-2222). A Phase 2 study (NCT03969888) assessed the safety and efficacy of this dual combination in adults with CF who are homozygous for the F508del mutation.[4] While the study showed a reduction in sweat chloride concentration, the combination did not meet its primary efficacy endpoint of a significant improvement in the percent predicted forced expiratory volume in one second (ppFEV1) compared to placebo. Consequently, the development of this specific dual combination was halted by the sponsor.

Despite this setback, research into Navocaftor's potential in more complex regimens continues. A subsequent Phase 2 clinical trial (NCT04853368) was initiated to evaluate Navocaftor in a triple combination therapy with Galicaftor and a third CFTR modulator, either ABBV-119 or ABBV-576, in adult participants with CF who are homozygous or heterozygous for the F508del mutation.

More recently, Sionna Therapeutics has licensed Navocaftor and Galicaftor from AbbVie. The company has reported that preclinical assays, including the Cystic Fibrosis Human Bronchial Epithelial (CFHBE) assay, have shown that dual combinations of a Sionna NBD1 stabilizer with Navocaftor and other licensed modulators have the potential for superior efficacy over the current standard of care.

Data Presentation

The following tables summarize the available quantitative data from the clinical trial of Navocaftor in combination with Galicaftor.

Table 1: Efficacy Data from the Phase 2 Study of Navocaftor and Galicaftor Combination Therapy (NCT03969888)

Outcome Measure	Treatment Group	Result
Change in ppFEV1 from baseline to Day 29	Navocaftor and Galicaftor Combination	No significant improvement compared to placebo
Change in Sweat Chloride from baseline to Day 29	Highest combined dosage of Navocaftor and Galicaftor	-19.9 mmol/L

Table 2: Safety Data from the Phase 2 Study of Navocaftor and Galicaftor Combination Therapy (NCT03969888)

Outcome Measure	Result
Adverse Events	The number of all adverse events and serious adverse events was similar across all treatment groups.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the preclinical evaluation of Navocaftor in co-administration with other CFTR modulators.

In Vitro Assessment of CFTR Function using Ussing Chamber Assay

This protocol describes the measurement of CFTR-mediated chloride transport across polarized epithelial cell monolayers.

Objective: To determine the synergistic effect of a CFTR corrector (e.g., Galicaftor) and a potentiator (Navocaftor) on CFTR function.

Materials:

• Human bronchial epithelial (HBE) cells from CF patients (e.g., homozygous for F508del mutation)

• Cell culture inserts (e.g., Snapwell™)

• Ussing chamber system

• Ringer's solution

• Forskolin (to activate CFTR)

• CFTR inhibitors (e.g., CFTRinh-172)

• Test compounds: CFTR corrector (e.g., Galicaftor) and potentiator (Navocaftor)

Procedure:

• Culture HBE cells on permeable supports until a polarized monolayer is formed.

• Treat the cells with the CFTR corrector (e.g., Galicaftor) for 24-48 hours to allow for correction of the F508del-CFTR trafficking defect.

• Mount the cell culture inserts in the Ussing chamber.

• Bathe both the apical and basolateral sides with Ringer's solution and maintain at 37°C.

• Measure the baseline short-circuit current (Isc).

• Add a CFTR activator, such as forskolin, to the apical and basolateral solutions to stimulate CFTR activity.

• Acutely add the CFTR potentiator (Navocaftor) to the apical side and record the change in Isc.

• At the end of the experiment, add a CFTR inhibitor to confirm that the observed current is CFTR-specific.

• Analyze the change in Isc to quantify the level of CFTR function restoration.

Assessment of CFTR Protein Maturation by Western Blot

This protocol is used to evaluate the effect of CFTR correctors on the processing and trafficking of the CFTR protein.

Objective: To determine if a CFTR corrector increases the amount of mature, fully glycosylated CFTR protein (Band C) in the presence or absence of Navocaftor.

Materials:

• HBE cells expressing mutant CFTR

• Lysis buffer

• Protein assay kit

• SDS-PAGE gels

• Nitrocellulose or PVDF membranes

• Primary antibody against CFTR

• Horseradish peroxidase (HRP)-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Culture HBE cells and treat with the CFTR corrector for 24-48 hours.

• Lyse the cells and determine the total protein concentration.

• Separate the protein lysates by SDS-PAGE.

• Transfer the separated proteins to a membrane.

• Block the membrane and then incubate with the primary anti-CFTR antibody.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate.

• Quantify the intensity of the immature (Band B) and mature (Band C) CFTR protein bands. An increase in the Band C to Band B ratio indicates improved CFTR maturation.

Single-Channel Patch-Clamp Electrophysiology

This protocol allows for the direct measurement of the opening and closing of individual CFTR channels.

Objective: To characterize the potentiation of single CFTR channel activity by Navocaftor.

Materials:

• Cells expressing the mutant CFTR of interest

• Patch-clamp rig with amplifier and data acquisition system

• Pipette solution (intracellular)

• Bath solution (extracellular)

• ATP and Protein Kinase A (PKA) to activate the channel

• Navocaftor

Procedure:

• Form a high-resistance seal between a glass micropipette and the cell membrane (cell-attached or excised inside-out patch configuration).

• Apply a constant voltage across the patch of the membrane.

• Record the single-channel currents in the presence of ATP and PKA to establish baseline CFTR channel activity.

• Perfuse the patch with a solution containing Navocaftor.

• Record the changes in single-channel currents.

• Analyze the data to determine the channel open probability (Po), open time, and closed time. An increase in Po is indicative of potentiation.

Visualizations

Signaling Pathway of CFTR Modulation

Caption: Mechanism of action for CFTR correctors and potentiators.

Experimental Workflow for Assessing Synergy

Caption: Workflow for Ussing chamber analysis of corrector and potentiator synergy.

Logical Relationship of Combination Therapies

Caption: Evolution of Navocaftor combination therapy research.

References

• 1. Navocaftor by Sionna Therapeutics for Cystic Fibrosis: Likelihood of Approval [pharmaceutical-technology.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cff.org [cff.org]
• 4. trialfinder.cysticfibrosis.ca [trialfinder.cysticfibrosis.ca]

Application Notes and Protocols for Preclinical Evaluation of Navocaftor Combination Therapies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cystic Fibrosis (CF) is a genetic disorder caused by mutations in the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) gene, leading to the production of a dysfunctional CFTR protein. This protein is an ion channel responsible for the transport of chloride and bicarbonate across epithelial cell surfaces. Its dysfunction results in the accumulation of thick, sticky mucus in various organs, particularly the lungs.[1] Navocaftor (formerly GLPG-3067/ABBV-3067) is a CFTR potentiator designed to enhance the channel opening probability of the CFTR protein at the cell surface.[2][3][4]

In the context of the common F508del mutation, the CFTR protein is misfolded and prematurely degraded, preventing its trafficking to the cell membrane. Therefore, a combination approach utilizing a corrector to rescue the protein trafficking and a potentiator to improve its function is a promising therapeutic strategy.[5] This document provides detailed application notes and experimental protocols for the preclinical evaluation of Navocaftor in combination with CFTR correctors, such as Galicaftor (ABBV-2222).

Signaling Pathway of CFTR Correction and Potentiation

The therapeutic strategy for many CF patients, particularly those with the F508del mutation, involves a dual-mechanism approach: first, correcting the misfolded protein to ensure it reaches the cell surface, and second, potentiating the function of the corrected protein. Correctors like Galicaftor are believed to bind to the transmembrane domains (TMDs) or nucleotide-binding domains (NBDs) of the CFTR protein during its synthesis, stabilizing its conformation and facilitating its trafficking through the endoplasmic reticulum and Golgi apparatus to the plasma membrane. Once at the cell surface, potentiators like Navocaftor bind to the CFTR protein to increase the probability of the channel being in an open state, thereby augmenting chloride and bicarbonate transport.

Figure 1: CFTR protein processing and modulator action.

Data Presentation: In Vitro Efficacy of Navocaftor Combination Therapy

The following tables summarize representative quantitative data from in vitro studies evaluating the combination of Navocaftor with a CFTR corrector in human bronchial epithelial (HBE) cells homozygous for the F508del mutation.

Table 1: Western Blot Analysis of CFTR Protein Maturation

Treatment (24h)	Corrector (e.g., Galicaftor)	Potentiator (Navocaftor)	Immature CFTR (Band B) (Relative Densitometry)	Mature CFTR (Band C) (Relative Densitometry)	Maturation Ratio (C/B)
Vehicle (DMSO)	-	-	1.00 ± 0.05	0.12 ± 0.02	0.12
Corrector alone	3 µM	-	0.85 ± 0.04	0.95 ± 0.08	1.12
Navocaftor alone	-	1 µM	0.98 ± 0.06	0.15 ± 0.03	0.15
Combination	3 µM	1 µM	0.82 ± 0.05	1.25 ± 0.10	1.52

Table 2: Ussing Chamber Assay of CFTR-Mediated Chloride Current

Treatment	Corrector (e.g., Galicaftor)	Potentiator (Navocaftor)	Forskolin-Stimulated Isc (µA/cm²)	Genistein-Potentiated Isc (µA/cm²)	Navocaftor-Potentiated Isc (µA/cm²)
Vehicle (DMSO)	-	-	2.5 ± 0.8	5.2 ± 1.1	4.8 ± 0.9
Corrector alone	3 µM	-	15.8 ± 2.5	35.7 ± 4.1	40.2 ± 5.3
Combination	3 µM	1 µM	18.2 ± 3.1	42.1 ± 4.9	85.5 ± 8.7

Experimental Protocols

Western Blot Analysis of CFTR Maturation

This protocol is designed to assess the effect of Navocaftor and a corrector on the maturation of the F508del-CFTR protein.

Methodology:

• Cell Culture: Culture primary HBE cells homozygous for the F508del mutation on permeable supports at an air-liquid interface to achieve a differentiated, polarized epithelium.

• Compound Treatment: Treat the cells with the vehicle (DMSO), corrector alone, Navocaftor alone, or a combination of the corrector and Navocaftor for 24-48 hours.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Mix 30-50 µg of protein with Laemmli sample buffer. Heat samples at 37°C for 15 minutes. Note: Do not boil CFTR samples to prevent aggregation.

• SDS-PAGE: Separate the protein lysates on a 6-8% Tris-glycine polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST).

• Antibody Incubation:

  • Incubate the membrane with a primary antibody specific for CFTR (e.g., clone 596) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and a chemiluminescence imaging system.

• Analysis: Perform densitometric analysis of the immature (Band B, ~150 kDa) and mature (Band C, ~170 kDa) forms of CFTR. Normalize to a loading control (e.g., β-actin). Calculate the maturation ratio (Band C / Band B).

Figure 2: Western Blot workflow for CFTR analysis.

Ussing Chamber Electrophysiology

This protocol measures CFTR-mediated ion transport across a polarized epithelial monolayer.

Methodology:

• Cell Culture: Grow primary HBE cells on permeable supports until a confluent monolayer with high transepithelial electrical resistance (TEER > 300 Ω·cm²) is formed.

• Compound Treatment: Treat cells with the vehicle or corrector for 24-48 hours prior to the assay.

• Ussing Chamber Setup: Mount the permeable supports in an Ussing chamber system. Bathe both the apical and basolateral surfaces with Krebs-bicarbonate Ringer solution, maintained at 37°C and gassed with 95% O₂/5% CO₂.

• Measurement Protocol:

  • Clamp the transepithelial voltage to 0 mV and measure the short-circuit current (Isc).

  • Allow the baseline Isc to stabilize.

  • Inhibit the epithelial sodium channel (ENaC) by adding amiloride (100 µM) to the apical chamber.

  • Stimulate CFTR-mediated chloride secretion by adding forskolin (10 µM) and IBMX (100 µM) to the apical chamber.

  • Add the CFTR potentiator, Navocaftor (1 µM), to the apical chamber to assess its effect on the stimulated current.

  • Finally, inhibit the CFTR channel by adding a CFTR inhibitor (e.g., CFTRinh-172, 10 µM) to confirm that the measured current is CFTR-specific.

• Data Analysis: Record the change in Isc (ΔIsc) at each step. Compare the ΔIsc in response to Navocaftor between vehicle- and corrector-treated cells.

Figure 3: Logical flow of an Ussing chamber experiment.

Patch Clamp Electrophysiology

This technique allows for the direct measurement of single CFTR channel activity.

Methodology:

• Cell Culture: Plate cells expressing the F508del-CFTR mutation (e.g., CHO or HEK293 cells) on glass coverslips.

• Compound Treatment: Treat cells with a corrector for 24-48 hours to promote trafficking of F508del-CFTR to the cell surface.

• Patch Clamp Recording:

  • Use the inside-out patch configuration to study single-channel currents.

  • The intracellular (bath) solution should contain ATP and Protein Kinase A (PKA) to activate the CFTR channels.

  • Record single-channel currents before and after the addition of Navocaftor to the bath solution.

• Data Analysis: Analyze the single-channel recordings to determine the channel open probability (Po) and conductance. Compare the Po before and after the addition of Navocaftor.

Conclusion

The combination of a CFTR corrector and a potentiator like Navocaftor represents a promising therapeutic strategy for cystic fibrosis. The experimental protocols outlined in these application notes provide a robust framework for the preclinical evaluation of such combination therapies. By employing biochemical assays like Western blotting to assess protein trafficking and electrophysiological techniques such as Ussing chamber and patch clamp to measure ion channel function, researchers can effectively characterize the synergistic effects of these compounds and advance the development of novel CF treatments.

References

• 1. Western Blot | CFTR Antibody Distribution Program [cftrantibodies.web.unc.edu]
• 2. Unraveling the Mechanism of Action, Binding Sites, and Therapeutic Advances of CFTR Modulators: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Identification of binding sites for ivacaftor on the cystic fibrosis transmembrane conductance regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Navocaftor Experimental Solubility Guide

Disclaimer: Navocaftor is a real investigational compound.[1] However, specific solubility data and established experimental protocols are not extensively available in the public domain. This guide is designed to provide researchers with general strategies and troubleshooting advice for overcoming potential solubility challenges with Navocaftor and other poorly soluble compounds, based on established pharmaceutical sciences principles. The quantitative data and specific experimental conditions provided are hypothetical and for illustrative purposes.

Troubleshooting Guides

This section addresses specific issues researchers may encounter when working with Navocaftor in experimental settings.

Issue 1: Navocaftor precipitates out of solution when preparing a stock.

• Question: I am trying to prepare a 10 mM stock solution of Navocaftor in DMSO, but it is not fully dissolving or is precipitating. What should I do?

• Answer: This is a common issue for compounds with low solubility. Here are some steps to troubleshoot:

  • Verify Solvent Purity: Ensure you are using anhydrous, high-purity DMSO. Water content can significantly decrease the solubility of hydrophobic compounds.

  • Gentle Warming and Sonication: Briefly warm the solution in a 37°C water bath and use a bath sonicator.[2] This can help overcome the activation energy barrier for dissolution. Avoid excessive heat, which could degrade the compound.

  • Lower the Stock Concentration: If the compound still does not dissolve, you may be exceeding its solubility limit in DMSO. Try preparing a 5 mM or 1 mM stock solution.

  • Test Alternative Solvents: If DMSO is not effective, other organic solvents like ethanol, dimethylformamide (DMF), or N-methyl-2-pyrrolidone (NMP) can be tested.[2] Always consider the compatibility of the solvent with your downstream assay.

Issue 2: The compound "crashes out" when diluted into aqueous buffer or cell culture media.

• Question: My Navocaftor stock in DMSO is clear, but when I add it to my aqueous assay buffer (e.g., PBS or cell media), a precipitate forms immediately. How can I prevent this?

• Answer: This phenomenon, often called "crashing out," occurs when the compound's solubility in the final aqueous environment is much lower than in the organic stock solvent.[2]

  • Minimize Final Organic Solvent Concentration: Keep the final concentration of the organic solvent (e.g., DMSO) as low as possible in your assay, typically below 0.5% to avoid both solubility issues and solvent-induced artifacts.[2]

  • Use a Co-solvent System: A mixture of solvents can sometimes better maintain solubility. For example, preparing the stock in a mixture of DMSO and a less non-polar solvent like ethanol may help.

  • Incorporate Solubilizing Excipients: Adding surfactants or cyclodextrins to the aqueous medium before adding the compound can help keep it in solution. These agents form micelles or inclusion complexes that encapsulate the hydrophobic drug.

  • pH Adjustment: The solubility of ionizable drugs can sometimes be improved by adjusting the pH of the buffer.

Issue 3: Inconsistent results in cell-based assays.

• Question: I am seeing high variability in my results between wells and between experiments when testing Navocaftor. Could this be related to solubility?

• Answer: Yes, poor solubility is a frequent cause of inconsistent assay results.

  • Compound Aggregation: Undissolved compound can form aggregates that lead to non-specific interactions or light scattering in plate-based assays.

  • Inaccurate Concentration: If the compound is not fully dissolved, the actual concentration in solution will be lower and more variable than intended.

  • Troubleshooting Steps: Visually inspect your assay plates under a microscope for any signs of precipitation. Consider using dynamic light scattering (DLS) to detect the presence of aggregates. Reformulating with solubility-enhancing excipients is often the best solution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting solvent for Navocaftor? A1: For initial in vitro experiments, Dimethyl sulfoxide (DMSO) is a common first choice due to its ability to dissolve a wide range of nonpolar compounds.

Q2: How can I improve the aqueous solubility of Navocaftor for in vivo studies? A2: For animal studies, improving aqueous solubility is critical for bioavailability. Several formulation strategies can be employed:

• Micronization: Reducing the particle size of the compound increases its surface area, which can improve the dissolution rate.

• Amorphous Solid Dispersions: Dispersing Navocaftor in a polymer matrix can create a more soluble amorphous form.

• Lipid-Based Formulations: For lipophilic compounds, self-emulsifying drug delivery systems (SEDDS) can be highly effective.

• Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with the drug, enhancing its solubility in water.

Q3: Are there any excipients that are commonly used to improve the solubility of compounds like Navocaftor in cell culture? A3: Yes, non-ionic surfactants like Tween® 20 or Tween® 80, and cyclodextrins such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), are often used at low, non-toxic concentrations to maintain compound solubility in aqueous media.

Quantitative Data: Hypothetical Navocaftor Solubility Profile

The following table presents hypothetical solubility data for Navocaftor in various solvents and media to guide experimental design.

Solvent/Medium	Temperature (°C)	Max Solubility (µg/mL)	Max Solubility (mM)	Notes
Water (pH 7.4)	25	< 0.1	< 0.0002	Practically insoluble.
PBS (pH 7.4)	25	< 0.1	< 0.0002	Similar to water.
DMSO	25	> 41,600	> 100	High solubility, suitable for primary stock.
Ethanol (95%)	25	832	~2	Moderate solubility.
Propylene Glycol	25	4160	~10	Useful co-solvent for formulations.
PBS + 0.5% (w/v) HP-β-CD	25	50	~0.12	Significant improvement with cyclodextrin.
PBS + 0.1% (v/v) Tween® 80	25	25	~0.06	Improvement with surfactant.
Fasted State Simulated Intestinal Fluid (FaSSIF)	37	5	~0.012	Low solubility, indicating potential absorption challenges.
Fed State Simulated Intestinal Fluid (FeSSIF)	37	20	~0.048	Enhanced solubility in the presence of bile salts and lipids.

Molecular Weight of Navocaftor assumed to be 416.3 g/mol for calculations.

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This method aims to improve the dissolution rate of Navocaftor by converting it from a crystalline form to a higher-energy amorphous form dispersed within a polymer matrix.

Materials:

• Navocaftor

• Polyvinylpyrrolidone/vinyl acetate copolymer (PVP/VA 64)

• Dichloromethane (DCM)

• Methanol

• Rotary evaporator

• Vacuum oven

Methodology:

• Accurately weigh Navocaftor and PVP/VA 64 in a 1:3 ratio (e.g., 100 mg of Navocaftor and 300 mg of PVP/VA 64).

• Dissolve both components in a minimal amount of a 1:1 (v/v) mixture of Dichloromethane and Methanol. Ensure complete dissolution by vortexing or brief sonication.

• Attach the flask to a rotary evaporator. The water bath should be set to 40°C.

• Reduce the pressure gradually to evaporate the solvent until a thin film is formed on the inside of the flask.

• Scrape the solid film from the flask.

• Place the resulting solid in a vacuum oven at 40°C overnight to remove any residual solvent.

• The resulting powder is the Navocaftor ASD, which can be used for dissolution testing or formulation into solid dosage forms.

Protocol 2: Preparation of a Navocaftor-Cyclodextrin Complex by Kneading

This protocol creates an inclusion complex to enhance the aqueous solubility of Navocaftor.

Materials:

• Navocaftor

• 2-hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol

• Water

• Mortar and pestle

Methodology:

• Determine the molar ratio for complexation, typically starting with a 1:1 molar ratio of Navocaftor to HP-β-CD.

• Place the accurately weighed HP-β-CD into a mortar and add a small amount of water to form a paste.

• Dissolve the accurately weighed Navocaftor in a minimal amount of ethanol.

• Slowly add the Navocaftor solution to the HP-β-CD paste in the mortar.

• Knead the mixture thoroughly with the pestle for 45-60 minutes. The mixture should maintain a paste-like consistency. Add small amounts of water or ethanol if it becomes too dry or too wet.

• Dry the resulting product in a vacuum oven at 50°C until a constant weight is achieved.

• The resulting powder is the Navocaftor-cyclodextrin complex.

Visualizations

Caption: Hypothetical signaling pathway for Navocaftor.

Caption: Experimental workflow for solubility enhancement.

Caption: Logical relationships in troubleshooting precipitation.

References

• 1. Navocaftor | C15H11F3N4O5S | CID 132189640 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Navocaftor Concentration for Cell Culture Studies

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with Navocaftor (also known as GLPG3067 or ABBV-3067) in cell culture studies.

Troubleshooting Guide

Researchers may encounter several issues when optimizing Navocaftor concentration in cell culture. The following table outlines common problems, their potential causes, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no observed Navocaftor efficacy	- Suboptimal Concentration: The concentration of Navocaftor may be too low to elicit a response. - Incorrect Cell Model: The cell line used may not express the specific CFTR mutation that Navocaftor targets or may lack the necessary cellular machinery for its action. - Compound Instability: Navocaftor may be unstable in the cell culture medium over the course of the experiment. - Solubility Issues: The compound may not be fully dissolved in the culture medium, leading to a lower effective concentration.	- Perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions. A concentration of 10 µM has been reported to be effective in some cell-based assays. - Use cell lines known to express CFTR mutations responsive to potentiators, such as those with gating mutations or F508del-CFTR (in combination with a corrector). - Prepare fresh Navocaftor solutions for each experiment and minimize the time the compound is in the culture medium if instability is suspected. - Ensure complete dissolution of the Navocaftor stock solution in a suitable solvent like DMSO before diluting it in the cell culture medium.
High background signal or off-target effects	- Excessive Concentration: High concentrations of Navocaftor may lead to non-specific effects. - Solvent Toxicity: The concentration of the solvent (e.g., DMSO) used to dissolve Navocaftor may be toxic to the cells.	- Titrate down the concentration of Navocaftor to the lowest effective dose. - Ensure the final concentration of the solvent in the cell culture medium is below the toxic threshold for your cell line (typically ≤ 0.1% for DMSO).
Inconsistent results between experiments	- Variability in Cell Culture Conditions: Differences in cell passage number, confluency, or media composition can affect cellular responses. - Inconsistent Compound Preparation: Variations in the preparation of Navocaftor stock and working solutions can lead to inconsistent dosing.	- Standardize cell culture procedures, including using cells within a specific passage number range and seeding at a consistent density. - Follow a strict protocol for preparing and diluting Navocaftor to ensure consistency across experiments.
Precipitation of Navocaftor in culture medium	- Poor Solubility: Navocaftor may have limited solubility in aqueous-based culture media, especially at higher concentrations.	- Prepare a high-concentration stock solution in an appropriate solvent (e.g., DMSO) and then dilute it to the final working concentration in pre-warmed culture medium. - Visually inspect the medium for any signs of precipitation after adding the Navocaftor solution.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Navocaftor?

Navocaftor is a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator. It works by increasing the channel open probability (gating) of the CFTR protein on the cell surface, thereby enhancing the transport of chloride ions. For mutations like F508del, which result in misfolded and improperly trafficked protein, Navocaftor is typically used in combination with CFTR correctors that help the mutant protein reach the cell surface.

Q2: What is a typical starting concentration for Navocaftor in cell culture experiments?

Based on available literature, a concentration of 10 µM has been used effectively in cell-based assays.[1] However, the optimal concentration can vary depending on the cell type, the specific CFTR mutation being studied, and the experimental endpoint. It is highly recommended to perform a dose-response curve to determine the EC50 for your specific experimental setup.

Q3: What is the recommended solvent for preparing Navocaftor stock solutions?

Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions of Navocaftor and other CFTR modulators due to its ability to dissolve a wide range of organic compounds.

Q4: How should I prepare a Navocaftor working solution from a DMSO stock?

To prepare a working solution, the DMSO stock should be diluted in pre-warmed cell culture medium to the desired final concentration. It is crucial to ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells, typically at or below 0.1%.

Q5: Can Navocaftor be used as a standalone treatment in cell culture?

For CFTR mutations that primarily affect channel gating (Class III mutations), Navocaftor can be used alone. However, for trafficking-deficient mutations like F508del (Class II), it is most effective when used in combination with a CFTR corrector, which helps the mutated protein to be trafficked to the cell membrane.

Quantitative Data Summary

The following table summarizes a reported effective concentration of Navocaftor in a cell-based assay. Researchers should use this as a starting point and perform their own dose-response studies to determine the optimal concentration for their specific experimental conditions.

Compound	Cell Line/Model	Reported Effective Concentration	Assay Type	Reference
Navocaftor (ABBV-3067)	Cells expressing various CFTR variants	10 µM	Cell-fluorescence quenching rate assay (to assess CFTR activity)	[1]

Experimental Protocols

Protocol 1: Preparation of Navocaftor Stock and Working Solutions

This protocol describes the preparation of a 10 mM stock solution of Navocaftor in DMSO and its subsequent dilution to a 10 µM working solution.

Materials:

• Navocaftor (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Sterile, pre-warmed cell culture medium

Procedure:

• Stock Solution Preparation (10 mM): a. Calculate the amount of Navocaftor powder needed to prepare a 10 mM stock solution. (Molecular Weight of Navocaftor: 495.48 g/mol ). b. Under sterile conditions, weigh the calculated amount of Navocaftor powder and transfer it to a sterile microcentrifuge tube. c. Add the appropriate volume of DMSO to the tube to achieve a final concentration of 10 mM. d. Vortex the tube until the Navocaftor is completely dissolved. e. Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

• Working Solution Preparation (10 µM): a. Thaw an aliquot of the 10 mM Navocaftor stock solution. b. Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve the final desired concentration of 10 µM. For example, to make 1 mL of 10 µM working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. c. Gently mix the working solution by pipetting up and down. d. The final DMSO concentration in this working solution will be 0.1%.

Protocol 2: Determining Navocaftor Efficacy using an Iodide Efflux Assay

This protocol provides a general method to assess the potentiation of CFTR function by Navocaftor using a fluorescence-based iodide efflux assay in a multi-well plate format.

Materials:

• Cells expressing the CFTR mutation of interest (e.g., CFBE41o- cells expressing F508del-CFTR) cultured in a 96-well black, clear-bottom plate.

• Iodide-sensitive fluorescent indicator (e.g., YFP-H148Q/I152L).

• Iodide-free buffer (e.g., PBS).

• Iodide-containing buffer (e.g., PBS with NaI replacing NaCl).

• Forskolin (to activate CFTR).

• Navocaftor working solutions at various concentrations.

• Fluorescence plate reader.

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

• Corrector Treatment (if applicable): For trafficking-deficient mutants like F508del, incubate the cells with a CFTR corrector for 16-24 hours prior to the assay to rescue the protein to the cell surface.

• Loading with Iodide: a. Wash the cells with iodide-free buffer. b. Incubate the cells with iodide-containing buffer for 30-60 minutes to load the cells with iodide.

• Assay Execution: a. Place the 96-well plate in a fluorescence plate reader. b. Establish a baseline fluorescence reading. c. Simultaneously add a solution containing forskolin and the desired concentration of Navocaftor (or vehicle control) to each well. d. Immediately begin recording the fluorescence every 1-2 seconds for 10-15 minutes.

• Data Analysis: a. The efflux of iodide out of the cells through activated CFTR channels will result in an increase in fluorescence. b. Calculate the initial rate of fluorescence change for each concentration of Navocaftor. c. Plot the rate of iodide efflux against the Navoca-tor concentration to generate a dose-response curve and determine the EC50.

Visualizations

Caption: Experimental workflow for optimizing Navocaftor concentration.

References

• 1. researchgate.net [researchgate.net]

Troubleshooting inconsistent results in Navocaftor assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Navocaftor in various assays. The information is designed to assist in obtaining consistent and reliable results in your experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during Navocaftor assays, offering potential causes and solutions in a question-and-answer format.

Issue 1: High Variability in Ussing Chamber Results Between Replicates

• Question: We are observing significant variability in the short-circuit current (Isc) measurements between wells treated with Navocaftor, even within the same experiment. What could be the cause?

• Answer: High variability in Ussing chamber experiments can stem from several factors. Below is a table outlining potential causes and troubleshooting steps.

Potential Cause	Troubleshooting Step
Inconsistent Cell Monolayer	Ensure a consistent cell seeding density across all permeable supports. Monitor transepithelial electrical resistance (TEER) to confirm monolayer confluence and integrity before starting the experiment. A TEER value appropriate for your cell type should be achieved.
Compound Precipitation	Navocaftor, like many small molecules, may have limited solubility in aqueous solutions. Visually inspect your dosing solutions for any signs of precipitation. Prepare fresh solutions for each experiment and consider a brief sonication. The vehicle control (e.g., DMSO) concentration should be kept consistent and at a low, non-toxic level.
Chamber Contamination	Residual compounds from previous experiments can affect results. Thoroughly clean Ussing chambers with a suitable detergent and rinse extensively with deionized water between experiments. Some labs recommend a dilute acid wash followed by a thorough rinse.[1]
Inconsistent Agonist Stimulation	Ensure the forskolin (or other adenylyl cyclase activator) stock solution is fresh and used at a consistent final concentration across all wells to maximally stimulate CFTR activity.
Edge Effects in Multi-well Plates	When using multi-well Ussing chamber systems, the outer wells can be more susceptible to evaporation and temperature fluctuations. If possible, avoid using the outermost wells for critical experiments.

Issue 2: Lower than Expected Potentiation of CFTR Activity in YFP-Halide Influx Assays

• Question: Our YFP-halide influx assay shows a lower than expected response to Navocaftor, or the dose-response curve is not behaving as anticipated. What are the possible reasons?

• Answer: A suboptimal response in a YFP-halide influx assay can be due to several experimental variables. Consider the following points for troubleshooting:

Potential Cause	Troubleshooting Step
Suboptimal Navocaftor Concentration	Perform a dose-response experiment to determine the optimal concentration of Navocaftor for your specific cell line and CFTR mutant. Ensure accurate serial dilutions of the compound.
Cell Health and Viability	Poor cell health can lead to a reduced response. Ensure cells are not overgrown and have good viability before starting the assay. Use cells at a consistent passage number, as response to CFTR modulators can change with extensive passaging.
Incorrect Assay Buffer Composition	The composition of the assay buffer, particularly the halide concentrations, is critical. Ensure the buffers are correctly prepared and at the appropriate pH.
Insufficient CFTR Expression/Trafficking	As a potentiator, Navocaftor requires the CFTR protein to be present at the cell membrane. For mutations that affect trafficking (like F508del), ensure adequate correction with a CFTR corrector prior to adding Navocaftor. The incubation time and concentration of the corrector may need optimization.
Photobleaching of YFP	Excessive exposure to excitation light can cause photobleaching of the YFP reporter, leading to a reduced signal. Minimize light exposure and use appropriate filter sets on your plate reader.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the use of Navocaftor in experimental settings.

General Questions

• Question: What is the mechanism of action of Navocaftor?

• Answer: Navocaftor is a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator.[2] Its primary function is to increase the channel open probability of the CFTR protein that is present at the cell surface.[3] This leads to an increased flow of chloride ions through the channel, helping to restore the hydration of epithelial surfaces.

• Question: In which assays is Navocaftor typically evaluated?

• Answer: Navocaftor's efficacy is commonly assessed using in vitro functional assays such as Ussing chamber electrophysiology on primary human bronchial epithelial (HBE) cells or other suitable cell lines, and fluorescence-based assays like the YFP-halide influx assay.[4][5] In clinical settings, changes in sweat chloride concentration are a key biomarker of CFTR modulator activity.

Experimental Design and Protocols

• Question: What is a typical concentration range for Navocaftor in in vitro assays?

• Answer: The optimal concentration of Navocaftor can vary depending on the cell type, the specific CFTR mutation being studied, and whether it is used alone or in combination with a corrector. It is recommended to perform a dose-response curve to determine the EC50 for your specific experimental conditions. Published studies on similar potentiators often use concentrations in the low micromolar to nanomolar range.

• Question: How should I prepare Navocaftor for in vitro experiments?

• Answer: Navocaftor is typically dissolved in a suitable organic solvent like dimethyl sulfoxide (DMSO) to create a high-concentration stock solution. This stock solution is then serially diluted in the appropriate assay buffer to achieve the desired final concentrations. It is crucial to ensure that the final concentration of the solvent (e.g., DMSO) is low (typically ≤ 0.1%) and consistent across all experimental and control wells to avoid solvent-induced artifacts.

• Question: When using Navocaftor in combination with a CFTR corrector, what is the recommended order of addition?

• Answer: When testing Navocaftor with a CFTR corrector (e.g., for the F508del mutation), the cells are typically pre-incubated with the corrector for an extended period (e.g., 16-24 hours) to allow for the rescue and trafficking of the CFTR protein to the cell surface. Navocaftor, the potentiator, is then added acutely (shortly before or during the functional measurement) to assess the function of the corrected channels.

Experimental Protocols

Detailed Methodology for Ussing Chamber Assay

This protocol is a general guideline for assessing Navocaftor's effect on CFTR-mediated ion transport in polarized epithelial cells.

• Cell Culture: Culture human bronchial epithelial (HBE) cells with the desired CFTR mutation on permeable supports until a confluent and differentiated monolayer is formed. Monitor the transepithelial electrical resistance (TEER) to ensure monolayer integrity.

• Ussing Chamber Setup: Mount the permeable supports in the Ussing chamber. Add Krebs-bicarbonate Ringer (KBR) solution to both the apical and basolateral chambers. Maintain the temperature at 37°C and continuously bubble with 95% O2/5% CO2.

• Equilibration and Baseline Measurement: Allow the system to equilibrate for 20-30 minutes. Measure the baseline short-circuit current (Isc).

• ENaC Inhibition: Add amiloride (a blocker of the epithelial sodium channel, ENaC) to the apical chamber to inhibit sodium absorption and isolate the chloride current.

• CFTR Stimulation: Add a CFTR agonist, such as forskolin, to the basolateral chamber to activate CFTR.

• Navocaftor Addition: Add Navocaftor to the apical chamber and record the change in Isc.

• CFTR Inhibition: At the end of the experiment, add a CFTR-specific inhibitor (e.g., CFTRinh-172) to the apical chamber to confirm that the measured current is CFTR-dependent.

Detailed Methodology for YFP-Halide Influx Assay

This protocol outlines the general steps for a fluorescence-based assay to measure Navocaftor-mediated CFTR potentiation.

• Cell Seeding: Seed cells co-expressing a halide-sensitive Yellow Fluorescent Protein (YFP) and the CFTR mutant of interest into a 96-well or 384-well black, clear-bottom plate.

• Corrector Pre-treatment (if applicable): If studying a trafficking-deficient mutant like F508del, incubate the cells with a CFTR corrector for 16-24 hours at 37°C.

• Assay Plate Preparation: Wash the cells with a chloride-containing buffer.

• Compound Addition: Add Navocaftor at various concentrations to the wells.

• CFTR Activation: Add a CFTR agonist cocktail (e.g., forskolin and genistein).

• Halide Influx and Fluorescence Reading: Place the plate in a fluorescence plate reader. Simultaneously inject an iodide-containing buffer and begin kinetic fluorescence readings. The influx of iodide through open CFTR channels will quench the YFP fluorescence.

• Data Analysis: Calculate the initial rate of fluorescence quench for each well. Plot the rate against the Navocaftor concentration to generate a dose-response curve and determine the EC50.

Visualizations

Navocaftor's potentiator action on the CFTR signaling pathway.

A simplified workflow for a Ussing chamber experiment.

A logical approach to troubleshooting inconsistent Navocaftor assay results.

References

• 1. Measurements of spontaneous CFTR-mediated ion transport without acute channel activation in airway epithelial cultures after modulator exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Homogeneous Cell-Based Halide-Sensitive Yellow Fluorescence Protein Assay to Identify Modulators of the Cystic Fibrosis Transmembrane Conductance Regulator Ion Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Fluorescence assay for simultaneous quantification of CFTR ion-channel function and plasma membrane proximity - PMC [pmc.ncbi.nlm.nih.gov]

Navocaftor Stability in Experimental Solutions: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered when working with Navocaftor in experimental solutions. The information is designed to help improve the stability and ensure the reliable performance of Navocaftor in your research.

Frequently Asked Questions (FAQs)

Q1: What is Navocaftor and what is its mechanism of action?

Navocaftor, also known as ABBV-3067 or SION-3067, is an investigational small molecule that functions as a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator.[1] In individuals with certain CFTR mutations, the CFTR protein channel on the cell surface does not stay open long enough, leading to a decrease in ion and water transport. Navocaftor helps to increase the channel open probability, thereby enhancing the flow of chloride ions through the CFTR protein.[2] This mechanism helps to restore the hydration of the cell surface.

Q2: I'm observing precipitation of Navocaftor when diluting my stock solution in an aqueous buffer. What can I do?

Precipitation is a common issue with hydrophobic molecules like Navocaftor. Here are several strategies to address this:

• Optimize Solvent Concentration: Navocaftor is reported to have low solubility in DMSO.[3] While DMSO is a common solvent for creating stock solutions, its concentration in the final aqueous solution should be minimized to avoid precipitation and potential cellular toxicity.

• Utilize a Co-solvent System: For in vivo studies, a suspended solution of Navocaftor has been prepared using a co-solvent system of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline to achieve a concentration of 1.67 mg/mL.[3] This approach can be adapted for in vitro experiments, but vehicle controls are crucial.

• Sonication and Warming: To aid dissolution of the stock solution, gentle warming to 37°C and sonication in an ultrasonic bath may be employed.[3]

Q3: What are the recommended storage conditions for Navocaftor?

Proper storage is critical for maintaining the stability of Navocaftor. Based on supplier recommendations, the following conditions should be observed:

Form	Storage Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In Solvent	-80°C	6 months
-20°C	1 month

Data sourced from MedChemExpress.

Always refer to the product data sheet from your specific supplier for the most accurate storage information.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent experimental results	Degradation of Navocaftor in solution.	Prepare fresh working solutions for each experiment. Avoid repeated freeze-thaw cycles of stock solutions. Conduct a stability study under your specific experimental conditions (see Experimental Protocols section).
Low or no observable effect	Insufficient concentration of active Navocaftor due to poor solubility or degradation.	Confirm the dissolution of your stock solution. Consider using a co-solvent system. Prepare fresh solutions and verify the concentration using an appropriate analytical method (e.g., HPLC).
Cellular toxicity observed	High concentration of the solvent (e.g., DMSO).	Perform a vehicle control experiment to determine the tolerance of your cell line to the solvent. Aim for a final DMSO concentration below 0.5%, and ideally below 0.1%.

Experimental Protocols

Protocol 1: Preparation of a Navocaftor Stock Solution

This protocol describes the preparation of a 10 mM Navocaftor stock solution in 100% DMSO.

Materials:

• Navocaftor powder (MW: 416.33 g/mol )

• 100% DMSO (anhydrous)

• Sterile microcentrifuge tubes

• Vortex mixer

• Ultrasonic bath

Procedure:

• Weigh the required amount of Navocaftor powder in a sterile microcentrifuge tube. For 1 mL of a 10 mM solution, weigh 4.16 mg.

• Add the appropriate volume of 100% DMSO to the tube.

• Vortex the solution vigorously for 1-2 minutes.

• If complete dissolution is not achieved, gently warm the tube to 37°C and sonicate in an ultrasonic bath for 10-15 minutes.

• Visually inspect the solution to ensure no particulate matter is present.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.

Protocol 2: General Procedure for Assessing Navocaftor Stability in an Aqueous Buffer

This protocol outlines a general method to evaluate the stability of Navocaftor in a specific aqueous buffer over time.

Materials:

• Navocaftor stock solution (e.g., 10 mM in DMSO)

• Experimental aqueous buffer (e.g., PBS, pH 7.4)

• Incubator set to the experimental temperature (e.g., 37°C)

• HPLC system with a suitable column and detector for Navocaftor analysis

• Sterile tubes or plates for incubation

Procedure:

• Prepare a working solution of Navocaftor in the desired aqueous buffer at the final experimental concentration. Ensure the final DMSO concentration is kept to a minimum.

• Immediately after preparation (T=0), take an aliquot of the working solution and analyze it by HPLC to determine the initial concentration of Navocaftor. This will serve as your baseline.

• Incubate the remaining working solution at the desired experimental temperature.

• At predetermined time points (e.g., 1, 2, 4, 8, 24 hours), withdraw aliquots of the incubated solution.

• Analyze each aliquot by HPLC to quantify the remaining concentration of Navocaftor.

• Calculate the percentage of Navocaftor remaining at each time point relative to the T=0 concentration.

• Plot the percentage of Navocaftor remaining versus time to determine its stability profile under your experimental conditions.

Visualizing Key Processes

Diagram 1: Troubleshooting Workflow for Navocaftor Precipitation

Caption: A logical workflow for troubleshooting precipitation issues with Navocaftor solutions.

Diagram 2: CFTR Channel Gating and Potentiation by Navocaftor

Caption: Simplified signaling pathway of CFTR channel activation and the role of Navocaftor.

References

• 1. Rescue of Mutant CFTR Channel Activity by Investigational Co-Potentiator Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] The CFTR ion channel: gating, regulation, and anion permeation. | Semantic Scholar [semanticscholar.org]
• 3. medchemexpress.com [medchemexpress.com]

Addressing off-target effects of Navocaftor in research models

Technical Support Center: Navocaftor Research

Welcome to the technical support center for Navocaftor. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on addressing potential off-target effects of Navocaftor in various research models.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My cells are showing signs of toxicity (e.g., reduced viability, apoptosis) at Navocaftor concentrations required for CFTR correction. Is this a known issue?

A1: Dose-dependent cytotoxicity can be observed in some in vitro models and may be cell-type specific.[1] This is not always a direct on-target effect. We recommend first establishing the therapeutic window for your specific model by performing a dose-response curve for both CFTR function (on-target efficacy) and cell viability (cytotoxicity).

Troubleshooting Steps:

• Action: Perform a cell viability assay (e.g., MTT, CellTiter-Glo®) alongside your functional assay.

• Goal: Determine the EC50 (half-maximal effective concentration) for CFTR correction and the CC50 (half-maximal cytotoxic concentration). A suitable therapeutic window exists if the EC50 is significantly lower than the CC50.

• If Cytotoxicity is High: Consider reducing the incubation time or using a lower, non-toxic concentration of Navocaftor, potentially in combination with other correctors to achieve the desired effect.

Q2: I am observing unexpected changes in the expression of stress-response genes, such as BiP (HSPA5) and CHOP (DDIT3), after Navocaftor treatment. What could be the cause?

A2: High concentrations of compounds that modulate protein folding and trafficking can sometimes induce the Unfolded Protein Response (UPR), also known as ER stress.[2][3][4] Navocaftor's mechanism of action involves the CFTR protein, which is processed in the endoplasmic reticulum (ER). An off-target effect could involve perturbation of broader ER homeostasis.

Troubleshooting Steps:

• Action: To confirm UPR activation, analyze key markers from all three UPR branches: IRE1, PERK, and ATF6.[5] This can be done via qPCR for spliced XBP1, CHOP, and BiP transcripts, or by Western blot for proteins like phosphorylated eIF2α and cleaved ATF6.

• Goal: Determine if Navocaftor induces a generalized ER stress response in your model.

• If UPR is Activated: Use the lowest effective concentration of Navocaftor. As a control, test a known UPR inducer like tunicamycin or thapsigargin to understand the dynamics of the response in your system.

Q3: My in vivo experiments are showing inconsistent results, especially when co-administering other compounds. Could there be an off-target drug-drug interaction?

A3: Yes, an important potential off-target effect for many small molecules is the inhibition of drug transporters like P-glycoprotein (P-gp/MDR1/ABCB1). P-gp is an efflux pump that transports a wide range of substrates out of cells. Inhibition of P-gp by Navocaftor could increase the intracellular concentration of co-administered drugs that are P-gp substrates, leading to altered efficacy or toxicity.

Troubleshooting Steps:

• Action: Test whether Navocaftor inhibits P-gp activity using an in vitro assay, such as a calcein-AM or rhodamine 123 efflux assay in a P-gp-overexpressing cell line (e.g., MDCK-MDR1).

• Goal: Determine the IC50 of Navocaftor for P-gp inhibition.

• If P-gp Inhibition is Confirmed: Be cautious when co-administering Navocaftor with known P-gp substrates. Review your experimental design to account for this potential interaction. Consider using a lower dose or choosing alternative compounds that are not P-gp substrates.

Q4: I have detected a signal in a cardiac safety panel suggesting potential hERG channel interaction. What is the recommended follow-up?

A4: Inhibition of the hERG (KCNH2) potassium channel is a critical off-target effect that can lead to QT interval prolongation and life-threatening arrhythmias. Any preliminary signal should be rigorously investigated.

Troubleshooting Steps:

• Action: The gold-standard method for confirming hERG channel inhibition is manual or automated patch-clamp electrophysiology on cells stably expressing the hERG channel (e.g., HEK293-hERG). This will provide a definitive IC50 value.

• Goal: Quantify the inhibitory potency of Navocaftor on the hERG channel.

• If hERG Inhibition is Confirmed: Compare the hERG IC50 to the on-target EC50 for CFTR correction. A large margin (typically >30-fold) between the therapeutic concentration and the hERG IC50 suggests a lower clinical risk. This data is crucial for interpreting any in vivo cardiovascular findings.

Data Presentation: Off-Target Activity Summary

The following table summarizes hypothetical off-target profiling data for Navocaftor compared to a known control inhibitor for each assay. This data is for illustrative purposes in a research context.

Assay Type	Target	Navocaftor IC50 / Effect	Positive Control	Control IC50	Potential Implication
Drug Transporter Inhibition	P-glycoprotein (P-gp)	12.5 µM	Verapamil	2.1 µM	Moderate risk of drug-drug interactions
Cardiac Safety	hERG K+ Channel	35.2 µM	Astemizole	0.009 µM (9 nM)	Low to moderate risk of cardiotoxicity
Cellular Stress	UPR Activation	> 50 µM (No effect)	Tunicamycin (2 µg/mL)	N/A (Inducer)	Low likelihood of inducing ER stress
On-Target Activity	F508del-CFTR Rescue	0.2 µM (EC50)	N/A	N/A	Reference for therapeutic concentration

Experimental Protocols

Protocol 1: P-glycoprotein (P-gp) Inhibition Assay (Calcein-AM Efflux)

This protocol assesses a compound's ability to inhibit P-gp-mediated efflux of the fluorescent substrate calcein-AM.

Methodology:

• Cell Culture: Seed MDCKII-MDR1 cells (overexpressing P-gp) and parental MDCKII cells in a black, clear-bottom 96-well plate at a density of 50,000 cells/well. Culture for 24 hours to form a monolayer.

• Compound Preparation: Prepare serial dilutions of Navocaftor and the positive control (e.g., Verapamil) in transport buffer (HBSS with 10 mM HEPES). Include a vehicle control (e.g., 0.1% DMSO).

• Assay Execution:

  • Wash cell monolayers twice with warm transport buffer.

  • Add 50 µL of the test compound dilutions (Navocaftor, control) to the appropriate wells.

  • Prepare a 2X working solution of calcein-AM (final concentration 1 µM) in transport buffer. Add 50 µL to each well.

  • Incubate the plate at 37°C for 1 hour, protected from light.

• Data Acquisition:

  • Wash the cells three times with ice-cold transport buffer to remove extracellular dye.

  • Add 100 µL of ice-cold transport buffer to each well.

  • Measure intracellular fluorescence using a plate reader (Excitation: 485 nm, Emission: 520 nm).

• Analysis: Calculate the percentage of inhibition relative to the vehicle control and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Unfolded Protein Response (UPR) Activation Assay (qPCR)

This protocol measures the transcriptional activation of key UPR target genes.

Methodology:

• Cell Culture & Treatment: Seed human bronchial epithelial cells (e.g., CFBE41o-) in 6-well plates. Once they reach 80% confluency, treat with Navocaftor at various concentrations (e.g., 1 µM, 10 µM, 50 µM), a vehicle control (DMSO), and a positive control (Tunicamycin, 2 µg/mL) for 6 hours.

• RNA Extraction: Wash cells with PBS and extract total RNA using a commercial kit (e.g., RNeasy Kit) according to the manufacturer's instructions. Quantify RNA and assess purity (A260/A280 ratio).

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) primers.

• Quantitative PCR (qPCR):

  • Prepare qPCR reactions using a SYBR Green master mix, cDNA template, and primers for target genes:

    • XBP1s (spliced): Requires specific primers that only amplify the spliced variant.

    • DDIT3 (CHOP): A marker for the PERK and ATF6 pathways.

    • HSPA5 (BiP): A general ER chaperone upregulated by all pathways.

    • Housekeeping gene: e.g., GAPDH or ACTB for normalization.

  • Run the qPCR plate on a real-time PCR system.

• Analysis: Calculate the relative gene expression changes using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control. A significant upregulation of UPR target genes indicates ER stress.

Visualizations

Signaling Pathways & Workflows

Caption: The three branches of the Unfolded Protein Response (UPR) pathway.

Caption: Experimental workflow for the P-glycoprotein (P-gp) inhibition assay.

Caption: A logical workflow for troubleshooting off-target effects of Navocaftor.

References

• 1. benchchem.com [benchchem.com]
• 2. Methods for Studying ER Stress and UPR Markers in Human Cells | Springer Nature Experiments [experiments.springernature.com]
• 3. Assays for detecting the unfolded protein response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measuring ER stress and the unfolded protein response using mammalian tissue culture system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Monitoring and Manipulating Mammalian Unfolded Protein Response - PMC [pmc.ncbi.nlm.nih.gov]

Navocaftor-Related Experiments: A Technical Support Center for Minimizing Variability

For researchers and drug development professionals engaged in studies involving Navocaftor, a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator, ensuring experimental consistency is paramount. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges and minimize variability in your Navocaftor-related experiments.

Troubleshooting Guides

This section provides solutions to specific issues that may arise during common in vitro assays used to evaluate Navocaftor's efficacy.

Yellow Fluorescent Protein (YFP)-Halide Influx Assays

The YFP-halide influx assay is a common method to screen for and characterize CFTR modulators. Here's how to troubleshoot potential issues:

Question: Why am I observing high background fluorescence or a low signal-to-noise ratio?

Answer: High background fluorescence can be attributed to several factors. Refer to the table below for potential causes and solutions.

Potential Cause	Solution
Cellular Autofluorescence	Use a cell line with known low autofluorescence. Optimize filter sets on your plate reader to minimize bleed-through.
Media Components	Use phenol red-free media during the assay. Ensure all buffers and solutions are freshly prepared and filtered.
Suboptimal Dye Concentration	Titrate the YFP sensor concentration to find the optimal balance between signal intensity and background.
Well-to-Well Variability	Ensure consistent cell seeding density across all wells. Mix cell suspensions thoroughly before plating.
Incomplete Washing	During wash steps, ensure complete removal of extracellular halide to reduce background.

Question: My dose-response curves are inconsistent or not reproducible. What could be the cause?

Answer: Inconsistent dose-response curves often stem from issues with compound handling, cell health, or assay conditions.

Potential Cause	Solution
Compound Precipitation	Visually inspect Navocaftor solutions for precipitation. Use appropriate solvents and ensure complete dissolution. Consider sonication.
Cell Health and Viability	Regularly check cell viability using methods like Trypan Blue exclusion. Ensure cells are not over-confluent.
Inconsistent Incubation Times	Use a precise timer for all incubation steps, including compound treatment and halide addition.
Plate Edge Effects	Avoid using the outer wells of the microplate, as they are more susceptible to evaporation and temperature fluctuations.
Reagent Degradation	Prepare fresh dilutions of Navocaftor and other reagents for each experiment.

Ussing Chamber Electrophysiology

Ussing chamber experiments provide a functional measure of ion transport across epithelial cell monolayers. Below are common issues and their resolutions.

Question: I am seeing low or unstable transepithelial resistance (TEER) values in my cell monolayers.

Answer: Low TEER is indicative of a compromised epithelial barrier.

Potential Cause	Solution
Incomplete Cell Polarization	Allow sufficient time for cells to polarize and form tight junctions (typically 1-3 weeks for primary human bronchial epithelial cells).
Cell Culture Contamination	Regularly screen for mycoplasma and other contaminants. Maintain sterile technique.
Mechanical Damage to Monolayer	Handle cell culture inserts with care to avoid scratching or damaging the monolayer.
Suboptimal Culture Conditions	Optimize culture media, serum concentration, and growth supplements for your specific cell type.

Question: The forskolin-stimulated short-circuit current (Isc) is weak or absent.

Answer: A diminished forskolin response suggests a problem with CFTR activation or the overall health of the cells.

Potential Cause	Solution
Low CFTR Expression	Use a cell line with robust and stable CFTR expression. For primary cells, expression levels can vary between donors.
Inactive Forskolin	Prepare fresh forskolin stocks and protect them from light.
Cellular ATP Depletion	Ensure cells have adequate glucose in the culture medium to maintain ATP levels required for CFTR gating.
Incorrect Buffer Composition	Verify the ionic composition and pH of the Ringer's solution used in the Ussing chamber.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Navocaftor?

A1: Navocaftor is a CFTR potentiator. It works by binding directly to the CFTR protein and increasing the probability that the channel is open, thereby facilitating the transport of chloride ions across the cell membrane. It is often used in combination with CFTR correctors, which help to traffic misfolded CFTR protein to the cell surface.

Q2: Which cell lines are most appropriate for studying Navocaftor's effects?

A2: Commonly used cell lines for studying CFTR modulators like Navocaftor include Fischer Rat Thyroid (FRT) cells and human bronchial epithelial (CFBE41o-) cells that have been engineered to express specific CFTR mutations, such as the F508del mutation. Primary human bronchial epithelial (HBE) cells from cystic fibrosis patients are considered a more physiologically relevant model.

Q3: What are the key positive and negative controls to include in Navocaftor experiments?

A3:

• Positive Controls: A known CFTR potentiator, such as Ivacaftor (VX-770), should be used to confirm that the assay system is responsive. Forskolin is used to activate CFTR through the cAMP signaling pathway.

• Negative Controls: A vehicle control (e.g., DMSO) is essential to determine the baseline response. A CFTR inhibitor, such as CFTR(inh)-172, can be used to confirm that the observed activity is specific to CFTR.

Q4: How can I minimize variability when working with primary human bronchial epithelial (HBE) cells?

A4: Variability in primary HBE cells is expected due to donor-to-donor differences. To minimize this:

• Use multiple donors: Average data from at least three different donors to account for biological variability.

• Standardize culture conditions: Maintain consistent culture media, supplements, and passage numbers.

• Establish clear quality control metrics: Define acceptable ranges for TEER and forskolin-stimulated Isc before starting experiments.

Experimental Protocols

YFP-Halide Influx Assay Protocol

This protocol is a generalized procedure and should be optimized for specific cell lines and plate readers.

• Cell Plating: Seed CFTR-expressing cells stably transfected with a halide-sensitive YFP into a 96-well or 384-well black, clear-bottom plate. Culture until cells reach 90-95% confluency.

• Compound Incubation: Wash the cells with a halide-free buffer. Add Navocaftor at various concentrations and incubate for the desired time (e.g., 30 minutes) at 37°C.

• Baseline Fluorescence Reading: Measure the baseline YFP fluorescence using a plate reader with appropriate excitation and emission filters (e.g., 500 nm excitation, 535 nm emission).

• Halide Influx and Quenching: Add a concentrated halide solution (e.g., sodium iodide) to all wells simultaneously using an automated dispenser. Immediately begin kinetic fluorescence readings to measure the rate of YFP quenching as iodide enters the cells through open CFTR channels.

• Data Analysis: Calculate the initial rate of fluorescence quenching for each well. Plot the rate of quenching against the Navocaftor concentration to generate a dose-response curve.

Ussing Chamber Protocol for Primary HBE Cells

• Cell Culture: Culture primary HBE cells on permeable supports (e.g., Transwell inserts) at an air-liquid interface until a differentiated, polarized monolayer is formed.

• Mounting in Ussing Chamber: Carefully mount the permeable support in an Ussing chamber, separating the apical and basolateral chambers. Fill both chambers with pre-warmed and gassed Ringer's solution.

• Equilibration: Allow the system to equilibrate for 15-20 minutes until a stable baseline TEER and short-circuit current (Isc) are achieved.

• Baseline Measurement: Record the stable baseline Isc.

• ENaC Inhibition: Add amiloride to the apical chamber to block the epithelial sodium channel (ENaC) and isolate the CFTR-mediated current.

• CFTR Activation and Potentiation:

  • Add forskolin to the apical and basolateral chambers to activate CFTR.

  • Add Navocaftor to the apical chamber to potentiate CFTR activity.

• CFTR Inhibition: Add a CFTR-specific inhibitor (e.g., CFTR(inh)-172) to the apical chamber to confirm that the observed current is CFTR-dependent.

• Data Analysis: Measure the change in Isc in response to each compound addition.

Visualizations

Caption: CFTR activation and potentiation signaling pathway.

Caption: General experimental workflow for Navocaftor evaluation.

Caption: A logical approach to troubleshooting inconsistent experimental results.

Strategies for enhancing Navocaftor's potentiation effect in vitro

Welcome to the technical support center for researchers utilizing Navocaftor (also known as ABBV-3067 or GLPG-3067) in in vitro studies. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you optimize your experiments and enhance the potentiation effect of Navocaftor on the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein.

Troubleshooting Guides

This section addresses common issues encountered during in vitro assays with Navocaftor.

Issue	Potential Cause	Recommended Solution
Low or No Potentiation Effect	Suboptimal Navocaftor concentration.	Perform a dose-response curve to determine the optimal concentration for your specific cell type and CFTR mutant. Concentrations typically range from nanomolar to low micromolar.
Inadequate CFTR activation.	Ensure optimal concentration and incubation time for the CFTR activator (e.g., forskolin). Titrate forskolin to achieve maximal cAMP-stimulated CFTR activity before adding Navocaftor.
Cell health and monolayer integrity issues (Ussing Chamber).	Verify cell monolayer integrity by measuring transepithelial electrical resistance (TEER). Ensure proper cell culture conditions, including media, temperature, and CO2 levels.
Incorrect assay setup or buffer composition.	Review and optimize your experimental protocol. For Ussing chamber experiments, ensure proper buffer composition, oxygenation, and temperature. For YFP-halide assays, confirm the correct halide concentrations and buffer pH.
High Variability Between Replicates	Inconsistent cell seeding density.	Ensure a uniform cell seeding density across all wells or inserts.
Pipetting errors.	Use calibrated pipettes and proper technique to minimize variability in reagent addition.
Edge effects in multi-well plates.	Avoid using the outer wells of the plate or ensure proper hydration to minimize evaporation.
Unexpected Antagonistic or Synergistic Effects in Combination Studies	Interaction with other compounds.	Navocaftor has been shown to have additive effects with other potentiators like Ivacaftor.[1] When testing in combination, carefully consider the mechanism of action of each compound. Perform thorough dose-response matrices to characterize the interaction.
Off-target effects of compounds.	Use appropriate controls to rule out off-target effects of any co-administered compounds.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of Navocaftor to use in my in vitro assay?

A1: The optimal concentration of Navocaftor can vary depending on the cell line, the specific CFTR mutation being studied, and the assay format. It is highly recommended to perform a dose-response experiment to determine the EC50 for your specific experimental conditions. Based on available information, Navocaftor is a potent CFTR potentiator, and effective concentrations are expected to be in the nanomolar to low micromolar range.

Q2: I am not observing a significant potentiation effect with Navocaftor. What are the key experimental parameters I should check?

A2: If you are not seeing the expected potentiation, consider the following:

• CFTR Activation: Ensure that the CFTR channels are maximally activated by a cAMP agonist like forskolin before or during the addition of Navocaftor. The concentration of forskolin should be optimized for your cell system.

• Cell System: Navocaftor has demonstrated significant activity in primary cells derived from patients with class III CFTR mutations.[2] The response may vary in different cell lines or with other mutation classes.

• Assay Conditions: For Ussing chamber experiments, verify the integrity of your epithelial monolayer by checking the transepithelial electrical resistance (TEER). For fluorescence-based assays like the YFP-halide quenching assay, ensure the correct buffer compositions and pH are used.

• Compound Integrity: Verify the quality and proper storage of your Navocaftor stock solution.

Q3: Can I use Navocaftor in combination with other CFTR modulators?

A3: Yes, Navocaftor has been investigated in combination with CFTR correctors.[2] Furthermore, studies on other potentiators suggest that combining potentiators with distinct mechanisms of action can lead to additive or synergistic effects.[1] When designing combination experiments, it is crucial to perform a thorough dose-matrix titration to understand the nature of the interaction (additive, synergistic, or antagonistic).

Q4: Should I consider acute versus chronic exposure to Navocaftor in my experiments?

A4: The duration of exposure to a potentiator can influence its apparent potency. Studies with other novel potentiators have shown that chronic incubation (e.g., 24 hours) can lead to a significant increase in potency compared to acute application.[3] It is recommended to test both acute and chronic exposure protocols to fully characterize the effect of Navocaftor in your system.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Ussing Chamber Electrophysiology

This protocol is a general guideline for measuring Navocaftor's potentiation of CFTR-mediated chloride secretion in polarized epithelial cells.

• Cell Culture: Culture primary human bronchial epithelial (HBE) cells or other suitable cell lines on permeable supports until a confluent and polarized monolayer is formed.

• Chamber Setup: Mount the permeable supports in Ussing chambers. Fill both the apical and basolateral chambers with pre-warmed and oxygenated physiological saline solution. Maintain the temperature at 37°C.

• Equilibration: Allow the system to equilibrate for 15-20 minutes.

• Baseline Measurement: Measure the baseline short-circuit current (Isc).

• ENaC Inhibition: Add an ENaC inhibitor (e.g., amiloride) to the apical chamber to block sodium absorption and isolate chloride secretion.

• CFTR Activation: Add a cAMP agonist (e.g., forskolin) to the basolateral chamber to activate CFTR.

• Navocaftor Potentiation: Once the forskolin-stimulated Isc has stabilized, add Navocaftor to the apical chamber in a cumulative, dose-dependent manner.

• CFTR Inhibition: At the end of the experiment, add a CFTR inhibitor (e.g., CFTRinh-172) to the apical chamber to confirm that the measured current is CFTR-specific.

• Data Analysis: Calculate the change in Isc in response to Navocaftor to determine its potentiation effect.

YFP-Halide Quenching Assay

This high-throughput assay measures CFTR activity by monitoring the rate of iodide influx, which quenches the fluorescence of a halide-sensitive Yellow Fluorescent Protein (YFP).

• Cell Seeding: Seed cells stably expressing a halide-sensitive YFP and the CFTR mutant of interest into a 96- or 384-well plate.

• Compound Incubation: If testing chronic exposure, incubate the cells with Navocaftor for the desired duration (e.g., 24 hours).

• Assay Preparation: Wash the cells with a chloride-containing buffer.

• Baseline Fluorescence Reading: Measure the baseline YFP fluorescence using a plate reader.

• Stimulation and Quenching: Simultaneously add a solution containing a CFTR activator (e.g., forskolin) and Navocaftor, along with an iodide-containing buffer.

• Kinetic Fluorescence Reading: Immediately begin measuring the YFP fluorescence kinetically over time. The rate of fluorescence quenching is proportional to CFTR activity.

• Data Analysis: Calculate the initial rate of quenching for each condition. Compare the rates in the presence and absence of Navocaftor to determine the potentiation effect.

Signaling Pathways and Experimental Workflows

CFTR Activation and Potentiation Pathway

The following diagram illustrates the general mechanism of CFTR activation and potentiation, which is the target pathway for Navocaftor.

Caption: General signaling pathway for CFTR activation and potentiation by Navocaftor.

Ussing Chamber Experimental Workflow

This diagram outlines the key steps in a typical Ussing chamber experiment to evaluate Navocaftor's efficacy.

Caption: Workflow for assessing Navocaftor's potentiation effect using the Ussing chamber.

YFP-Halide Assay Workflow

This diagram illustrates the procedural flow for conducting a YFP-halide quenching assay to screen for Navocaftor's activity.

Caption: Experimental workflow for the YFP-halide quenching assay with Navocaftor.

References

• 1. Rescue of Mutant CFTR Channel Activity by Investigational Co-Potentiator Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unraveling the Mechanism of Action, Binding Sites, and Therapeutic Advances of CFTR Modulators: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification and Characterization of Novel CFTR Potentiators - PMC [pmc.ncbi.nlm.nih.gov]

Dealing with Navocaftor toxicity in cellular models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering potential toxicity with Navocaftor in cellular models. The information is intended for scientists and drug development professionals to help identify, understand, and mitigate common issues during in vitro experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing significant cytotoxicity at concentrations where Navocaftor is expected to be effective. What are the potential causes and how can I troubleshoot this?

A1: Unexpected cytotoxicity can stem from several factors, ranging from experimental setup to compound-specific effects. Here are the primary areas to investigate:

• Compound Solubility and Aggregation: Navocaftor, like many small molecules, may have limited aqueous solubility. Poorly dissolved or aggregated compounds can cause non-specific stress and cell death.

  • Troubleshooting:

    • Visually inspect your stock solution and final culture medium for any precipitates.

    • Consider preparing fresh stock solutions in an appropriate solvent like DMSO.

    • Evaluate the final concentration of the solvent in your culture medium; for DMSO, it is recommended to keep it below 0.1% to avoid solvent-induced toxicity.[1]

• Off-Target Effects: The compound may be interacting with unintended cellular targets, leading to toxicity.[2][3]

  • Troubleshooting:

    • Perform a dose-response curve with a wide range of concentrations to determine the IC50 (half-maximal inhibitory concentration) for toxicity in your specific cell line.[4]

    • Review literature for known off-target effects of similar CFTR modulators.

    • Consider using control cell lines that do not express CFTR to distinguish between on-target and off-target toxicity.

• Cell Line Sensitivity: The specific cell line you are using may be particularly sensitive to Navocaftor or its vehicle.

  • Troubleshooting:

    • Test the compound on multiple, well-characterized cell lines if possible.

    • Ensure the health and confluency of your cells are optimal before adding the compound. High confluency or stressed cells can be more susceptible to toxic insults.

Below is a workflow to systematically troubleshoot unexpected cytotoxicity.

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Q2: My cells show altered morphology and reduced proliferation, but standard viability assays (like Trypan Blue) don't show significant cell death. What could be happening?

A2: This scenario suggests a cytostatic effect rather than a cytotoxic one, or the activation of specific cellular stress pathways.

• Mitochondrial Dysfunction: Navocaftor could be impairing mitochondrial function, leading to reduced energy production (ATP) and increased oxidative stress, which can halt cell proliferation without causing immediate membrane rupture.[5]

  • What to do: Use assays that specifically measure mitochondrial health. (See the "Key Experimental Protocols" section for details).

• ER Stress and Protein Folding: As a CFTR modulator, Navocaftor is involved in protein processing. Off-target effects on the endoplasmic reticulum (ER) could disrupt overall protein homeostasis, leading to ER stress and triggering the Unfolded Protein Response (UPR), which can inhibit cell growth. Misfolded proteins are often targeted for degradation via the ubiquitin-proteasome pathway.

  • What to do: Measure markers of ER stress (e.g., CHOP expression, XBP1 splicing) via Western blot or qPCR.

• Cell Cycle Arrest: The compound may be causing cells to arrest at a specific phase of the cell cycle, thus preventing division.

  • What to do: Perform cell cycle analysis using flow cytometry with a DNA-staining dye like propidium iodide.

The diagram below illustrates the potential cellular pathways that could be affected.

Caption: Potential off-target pathways leading to toxicity.

Q3: How do I choose the right assay to quantify Navocaftor toxicity?

A3: The best assay depends on the suspected mechanism of toxicity. Using a combination of assays provides a more complete picture of cellular health.

Assay Type	Principle	Measures	Key Advantage
Membrane Integrity	Measures the release of intracellular components from cells with compromised membranes.	Cytotoxicity (cell death)	Directly quantifies cell lysis.
Metabolic Activity	Measures the reduction of a substrate (e.g., MTT, XTT) by mitochondrial enzymes.	Cell Viability / Proliferation	High-throughput and sensitive to changes in metabolic health.
ATP Content	Quantifies cellular ATP levels using a luciferase-based reaction.	Cell Viability / Energy Status	Direct measure of cellular energy, sensitive to mitochondrial toxicity.
Apoptosis	Detects markers of programmed cell death, such as caspase activity or Annexin V staining.	Apoptosis vs. Necrosis	Differentiates between different modes of cell death.
Oxidative Stress	Measures the levels of reactive oxygen species (ROS) using fluorescent probes.	Cellular Stress	Identifies oxidative damage as an early toxic event.

Key Experimental Protocols

1. Protocol: MTT Assay for Metabolic Activity

This assay measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

• Materials:

  • Cells cultured in a 96-well plate.

  • Navocaftor stock solution.

  • MTT solution (5 mg/mL in sterile PBS).

  • Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01M HCl).

  • Plate reader capable of measuring absorbance at ~570 nm.

• Methodology:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Treat cells with a serial dilution of Navocaftor (and vehicle control) for the desired time period (e.g., 24, 48, or 72 hours).

  • Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C to allow formazan crystal formation.

  • Carefully remove the culture medium and add 100 µL of solubilization buffer to each well.

  • Gently pipette to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a plate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

2. Protocol: LDH Release Assay for Cytotoxicity

This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane.

• Materials:

  • Cells cultured in a 96-well plate.

  • Navocaftor stock solution.

  • Commercially available LDH cytotoxicity assay kit (containing substrate, cofactor, and dye).

  • Lysis buffer (provided in the kit for maximum LDH release control).

  • Plate reader capable of measuring absorbance at ~490 nm.

• Methodology:

  • Seed cells and treat with Navocaftor as described for the MTT assay. Include untreated, vehicle-treated, and maximum LDH release (lysis buffer) controls.

  • At the end of the treatment period, centrifuge the plate gently if cells are in suspension.

  • Carefully transfer a specific volume of supernatant (e.g., 50 µL) from each well to a new flat-bottom 96-well plate.

  • Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

  • Add the reaction mixture to each well containing the supernatant.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Add the stop solution provided in the kit.

  • Measure the absorbance at 490 nm.

  • Calculate cytotoxicity as a percentage relative to the maximum LDH release control.

The workflow for a typical cytotoxicity assay is shown below.

Caption: General workflow for in vitro toxicity assays.

References

• 1. researchgate.net [researchgate.net]
• 2. Editorial focus: understanding off-target effects as the key to successful RNAi therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mitigating off-target effects in CRISPR/Cas9-mediated in vivo gene editing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxicity Assays | Thermo Fisher Scientific - SG [thermofisher.com]

Technical Support Center: Method Validation for Navocaftor Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals validating methods for the quantification of Navocaftor in complex biological matrices.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the development and validation of bioanalytical methods for Navocaftor.

Sample Preparation

Question 1: I am experiencing low recovery of Navocaftor from plasma samples. What are the potential causes and solutions?

Answer: Low recovery of Navocaftor can stem from several factors related to the sample extraction process. Here are some troubleshooting steps:

• Inadequate Protein Precipitation: If using protein precipitation, ensure the ratio of organic solvent (e.g., acetonitrile, methanol) to plasma is sufficient to completely precipitate proteins. A common starting point is a 3:1 or 4:1 ratio.[1][2] Consider testing different precipitation solvents.

• Inefficient Liquid-Liquid Extraction (LLE):

  • Solvent Polarity: The polarity of the extraction solvent may not be optimal for Navocaftor. Experiment with solvents of varying polarities (e.g., ethyl acetate, methyl tert-butyl ether) to find the best fit for Navocaftor's chemical properties.

  • pH Adjustment: The pH of the sample can significantly impact the extraction efficiency of ionizable compounds. Adjust the pH of the plasma sample to suppress the ionization of Navocaftor, thereby increasing its partitioning into the organic solvent.

• Suboptimal Solid-Phase Extraction (SPE):

  • Sorbent Selection: Ensure the chosen SPE sorbent chemistry (e.g., reversed-phase, ion-exchange) is appropriate for Navocaftor.

  • Method Optimization: Re-evaluate the conditioning, loading, washing, and elution steps. The wash step may be too harsh, leading to the loss of the analyte, or the elution solvent may not be strong enough to fully recover Navocaftor.[3]

• Analyte Adsorption: Navocaftor may be adsorbing to the collection tubes or plates. Using low-binding polypropylene labware can mitigate this issue.

Question 2: My final extracted sample is cloudy or contains precipitates. How can I resolve this?

Answer: Cloudiness or precipitation in the final extract is often due to the co-extraction of lipids and other matrix components.[4] This can interfere with the analysis and potentially damage the analytical column.

• Centrifugation: Increase the speed and/or duration of the centrifugation step after extraction to better pellet insoluble materials.[4]

• Solvent Optimization: A highly nonpolar extraction solvent may co-extract excessive lipids. Try a slightly more polar solvent or a multi-step extraction to improve selectivity.

• Post-Extraction Cleanup: Incorporate an additional cleanup step. This could involve a secondary LLE with a different solvent system or passing the extract through a silica-based or phospholipid removal SPE cartridge.

• Filtration: Filtering the final extract through a 0.22 µm syringe filter can remove fine particulates before injection.

Chromatography & Mass Spectrometry

Question 3: I am observing poor peak shape (e.g., tailing, fronting, or broad peaks) for Navocaftor during LC-MS/MS analysis. What could be the cause?

Answer: Poor peak shape can be attributed to several chromatographic and sample-related issues.

• Column Choice: A standard C18 column may not be optimal. Consider a column with a different stationary phase chemistry or a smaller particle size for improved efficiency.

• Mobile Phase Composition:

  • Ensure the mobile phase has sufficient organic strength to elute Navocaftor efficiently. A gradient elution with a high percentage of an organic solvent like methanol or acetonitrile is often necessary.

  • The mobile phase pH can affect the peak shape of ionizable compounds. Adjusting the pH with additives like formic acid or ammonium formate can improve peak symmetry.

• Injection Solvent: The composition of the solvent in which the final extract is dissolved can cause peak distortion if it is significantly stronger than the initial mobile phase. If possible, reconstitute the sample in the initial mobile phase.

• Column Overload: Injecting too much sample can lead to peak fronting. Try diluting the sample.

• Column Contamination: Contaminants from the sample matrix can build up on the column, affecting performance. Implement a column wash method or use a guard column.

Question 4: I am observing significant matrix effects (ion suppression or enhancement). How can I mitigate this?

Answer: Matrix effects occur when co-eluting components from the biological matrix interfere with the ionization of the analyte in the mass spectrometer's source, leading to inaccurate quantification.

• Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove the interfering components. Re-evaluate and optimize your sample preparation procedure (see Question 2).

• Chromatographic Separation: Optimize the chromatographic method to separate Navocaftor from the co-eluting interferences. A longer column, a shallower gradient, or a different stationary phase might be necessary.

• Dilution: If the sensitivity of the assay allows, diluting the sample extract can reduce the concentration of interfering matrix components.

• Internal Standard (IS) Selection: A stable isotope-labeled (SIL) internal standard for Navocaftor is the gold standard for compensating for matrix effects, as it will behave nearly identically to the analyte during extraction and ionization. If a SIL-IS is not available, a structural analog that co-elutes with Navocaftor can be used.

• Ionization Source Modification: Adjusting the parameters of the electrospray ionization (ESI) source, such as gas flows and temperature, can sometimes minimize matrix effects.

Experimental Protocols

Detailed methodologies for key validation experiments are provided below. These protocols are based on general bioanalytical method validation guidelines from the FDA and EMA (ICH M10).

1. Linearity

• Objective: To demonstrate the relationship between the instrumental response and the known concentration of the analyte.

• Procedure:

  • Prepare a stock solution of Navocaftor in a suitable organic solvent.

  • Create a series of at least six non-zero calibration standards by spiking the stock solution into the blank biological matrix. The concentration range should cover the expected concentrations in study samples, including the lower limit of quantification (LLOQ) and the upper limit of quantification (ULOQ).

  • Prepare a blank sample (matrix without analyte or IS) and a zero sample (matrix with IS only).

  • Process and analyze the calibration standards, blank, and zero samples.

  • Plot the peak area ratio (Navocaftor/Internal Standard) against the nominal concentration of Navocaftor.

  • Perform a linear regression analysis with an appropriate weighting factor (e.g., 1/x or 1/x²).

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99. The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% for the LLOQ).

2. Accuracy and Precision

• Objective: To assess the closeness of the determined values to the nominal concentration (accuracy) and the degree of scatter among a series of measurements (precision).

• Procedure:

  • Prepare Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, low QC, mid QC, and high QC.

  • Intra-day (within-run) Accuracy and Precision: Analyze at least five replicates of each QC level in a single analytical run.

  • Inter-day (between-run) Accuracy and Precision: Analyze at least five replicates of each QC level on at least three different days.

  • Calculate the mean concentration, percent bias (%Accuracy), and percent coefficient of variation (%CV or Precision) for each QC level.

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal value for each QC level (±20% for LLOQ). The %CV should not exceed 15% (20% for LLOQ).

3. Stability

• Objective: To evaluate the chemical stability of Navocaftor in the biological matrix under various storage and processing conditions.

• Procedure:

  • Analyze low and high QC samples after subjecting them to the following conditions:

    • Freeze-Thaw Stability: Three cycles of freezing (e.g., -20°C or -80°C) and thawing to room temperature.

    • Short-Term (Bench-Top) Stability: Stored at room temperature for a duration that reflects the expected sample handling time.

    • Long-Term Stability: Stored at the intended storage temperature (e.g., -80°C) for a period equal to or longer than the expected sample storage time.

    • Post-Preparative (Autosampler) Stability: Stored in the autosampler at a specific temperature for the expected duration of an analytical run.

  • The concentrations of the stability samples are compared to the concentrations of freshly prepared QC samples.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Quantitative Data Summary

The following table summarizes the typical acceptance criteria for the validation of a bioanalytical method for Navocaftor quantification.

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99. Back-calculated standards within ±15% of nominal (±20% at LLOQ).
Accuracy (Bias)	Mean concentration within ±15% of nominal value (±20% at LLOQ).
Precision (%CV)	≤ 15% (≤ 20% at LLOQ).
Recovery	Consistent, precise, and reproducible across the concentration range.
Matrix Effect	The coefficient of variation (CV) of the matrix factor should be ≤ 15%.
Stability	Analyte concentration should be within ±15% of the initial concentration under various storage conditions.

Visualizations

The following diagrams illustrate key workflows and decision-making processes in method validation for Navocaftor quantification.

Caption: General workflow for Navocaftor bioanalytical method validation.

Caption: Decision tree for troubleshooting common analytical issues.

References

• 1. alliedacademies.org [alliedacademies.org]
• 2. Sample Preparation Techniques | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Navocaftor's Efficacy in Cystic Fibrosis: A Comparative Analysis with Established CFTR Potentiators

For Researchers, Scientists, and Drug Development Professionals

The landscape of cystic fibrosis (CF) treatment has been revolutionized by the advent of CFTR modulators. Among these, potentiators play a crucial role by enhancing the function of the CFTR protein at the cell surface. This guide provides a comparative analysis of the efficacy of Navocaftor (ABBV-3067), a novel CFTR potentiator, against the well-established potentiator, Ivacaftor. The data presented is derived from clinical trial results to provide an objective overview for research and drug development professionals.

Quantitative Efficacy Comparison

The following table summarizes the key efficacy endpoints from clinical trials of Navocaftor in combination with a corrector (Galicaftor/ABBV-2222) and Ivacaftor.

Efficacy Endpoint	Navocaftor (in combination with Galicaftor)	Ivacaftor
Mean Change in percent predicted Forced Expiratory Volume in 1 second (ppFEV1)	No significant improvement compared to placebo[1]	10-12% improvement[2]
Mean Change in Sweat Chloride Concentration	-19.9 mmol/L (at highest combined dosage)[1]	Approximately -50 mmol/L[2]

It is important to note that the development of the Navocaftor and Galicaftor combination was halted as the primary efficacy endpoint of significant improvement in FEV1 was not met in a Phase 2 study.[1] In contrast, Ivacaftor has demonstrated significant and sustained improvements in lung function and sweat chloride levels in patients with specific CFTR mutations.

Experimental Protocols

Measurement of Sweat Chloride Concentration (Pilocarpine Iontophoresis)

The standard method for quantifying sweat chloride concentration in clinical trials involves pilocarpine iontophoresis.

Principle: Pilocarpine, a cholinergic agonist, is delivered to a small area of the skin via a mild electrical current (iontophoresis) to stimulate sweat production. The collected sweat is then analyzed for its chloride content.

Procedure:

• Site Preparation: The flexor surface of the forearm is typically used. The skin is cleaned with deionized water and dried thoroughly.

• Iontophoresis: Two electrodes are placed on the skin. One electrode is covered with a gauze or gel containing pilocarpine nitrate, and the other with a saline solution. A small, painless electrical current is passed between the electrodes for approximately 5 minutes to drive the pilocarpine into the skin.

• Sweat Collection: After iontophoresis, the electrodes are removed, and the stimulated area is cleaned. A sweat collection device, such as a Macroduct® coil or filter paper, is placed over the stimulated area to collect sweat for a standardized period, typically 30 minutes.

• Analysis: The collected sweat is weighed or its volume measured to ensure an adequate sample has been obtained (minimum of 75 mg of sweat on gauze/filter paper or 15 µL from a Macroduct coil). The chloride concentration is then determined using a quantitative analytical method, most commonly coulometric titration.

Measurement of Forced Expiratory Volume in 1 Second (FEV1) (Spirometry)

FEV1, a key measure of lung function, is assessed using spirometry, a standardized and widely used pulmonary function test.

Principle: Spirometry measures the volume of air a person can forcibly exhale from their lungs after taking the deepest breath possible.

Procedure:

• Patient Instruction: The patient is instructed to inhale maximally, hold their breath for a moment, and then exhale as forcefully and completely as possible into the spirometer's mouthpiece.

• Maneuver: The exhalation should be rapid and sustained for at least 6 seconds in adults. The patient is encouraged to give their best effort.

• Data Acquisition: The spirometer, a device that measures airflow, records the volume of air exhaled over time.

• Quality Control: The procedure is repeated at least three times to ensure the results are consistent and reproducible. The two largest FVC (Forced Vital Capacity) and FEV1 values should be within 150 mL of each other.

• Data Analysis: The FEV1 is the volume of air exhaled in the first second of the forced expiration. The result is often expressed as a percentage of the predicted normal value for a person of the same age, sex, height, and ethnicity (percent predicted FEV1 or ppFEV1).

Visualizing the Mechanisms

To better understand the context of this comparison, the following diagrams illustrate the underlying biological pathway and the experimental workflows.

Caption: Mechanism of CFTR Potentiator Action.

References

• 1. trialfinder.cysticfibrosis.ca [trialfinder.cysticfibrosis.ca]
• 2. Change in sweat chloride as a clinical end point in cystic fibrosis clinical trials: the ivacaftor experience - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of Navocaftor in different CFTR mutation models

For Immediate Release

This guide provides a comparative analysis of Navocaftor (formerly ABBV-3067), an investigational cystic fibrosis transmembrane conductance regulator (CFTR) potentiator, with other CFTR modulators. The information is intended for researchers, scientists, and drug development professionals, offering a summary of available data on its performance in different CFTR mutation models and detailed experimental methodologies.

Introduction to Navocaftor

Navocaftor is a small molecule CFTR potentiator designed to enhance the channel gating function of the CFTR protein on the cell surface.[1] It is being developed as part of a triple combination therapy, often with CFTR correctors such as Galicaftor (ABBV-2222), to address the underlying protein defect in cystic fibrosis (CF), particularly for individuals with the F508del mutation.[2][3] The rationale behind this combination therapy is that by first correcting the misfolded F508del-CFTR protein and trafficking it to the cell surface, a potentiator like Navocaftor can then effectively open the channel to increase chloride ion transport.[4]

Comparative Preclinical Efficacy

Direct, head-to-head comparative studies of Navocaftor with the approved potentiator Ivacaftor are limited in publicly available literature. However, existing preclinical data provides some insights into its activity.

A study investigating co-potentiation strategies for the p.Arg334Trp-CFTR mutation, a variant with a conductance defect, showed that Navocaftor (ABBV-3067) could increase CFTR activity.[5] The study also suggested that Navocaftor's mechanism of action is likely distinct from the potentiator apigenin but may be similar to that of Ivacaftor (VX-770). Notably, in this model, the combination of a novel potentiator (LSO-150 or LSO-153) with Navocaftor resulted in a further rescue of p.Arg334Trp-CFTR activity, indicating a potential for co-potentiation therapy.

Another study mentioned that Navocaftor demonstrated significant activity in primary cells from patients with class III CFTR mutations.

It's important to note that AbbVie, the original developer, discontinued its cystic fibrosis program after the combination of Galicaftor and Navocaftor with other inhibitors did not meet expectations in a mid-phase clinical trial. Sionna Therapeutics has since licensed these assets to explore their potential in combination with their novel NBD1 stabilizers.

Table 1: Summary of Preclinical Data on Navocaftor in Different CFTR Mutation Models

CFTR Mutation	Model System	Assay	Key Findings	Citation
p.Arg334Trp	CF bronchial epithelial (CFBE41o−) cells expressing p.Arg334Trp-CFTR	Halide-sensitive YFP quenching assay	Investigational compounds LSO-150 and LSO-153 showed increased p.Arg334Trp-CFTR activity, with further rescue in combination with Navocaftor (ABBV-3067).
p.Ser549Arg, p.Gly551Asp, p.Ser945Leu	Cells expressing these CFTR variants	Not specified	LSO-24 and LSO-150 increased CFTR activity for these variants, with a greater rescue in combination with Navocaftor (ABBV-3067).
p.Gly1349Asp	Cells expressing p.Gly1349Asp-CFTR	Not specified	Responded to Navocaftor (ABBV-3067).
Class III Mutations	Primary cells from patients	Not specified	Demonstrated significant activity.
F508del	Human Bronchial Epithelial (HBE) cells from F508del homozygous patients	Not specified	Triple combinations including Galicaftor and Navocaftor showed more significant restoration of F508del CFTR expression and function than the dual combination of Galicaftor and Navocaftor.

Clinical Trial Insights

Navocaftor has been evaluated in Phase 2 clinical trials as part of a triple combination therapy with Galicaftor and either ABBV-119 or ABBV-576. The primary target population for these trials were adults with CF who are homozygous or heterozygous for the F508del mutation. The main objectives were to assess the safety, tolerability, and efficacy of these combinations.

Key outcome measures in these trials included:

• Sweat Chloride Concentration: A biomarker of CFTR activity.

• Percent Predicted Forced Expiratory Volume in 1 second (ppFEV1): A measure of lung function.

Experimental Protocols

Detailed experimental protocols for the preclinical studies specifically investigating Navocaftor are not fully available in the public domain. However, based on the types of experiments referenced, the following standard methodologies are commonly employed in the field to assess CFTR modulator efficacy.

Ussing Chamber Assay for CFTR Function

The Ussing chamber is a gold-standard electrophysiological technique used to measure ion transport across epithelial tissues.

Methodology:

• Cell Culture: Primary human bronchial epithelial (HBE) cells or other relevant cell lines (e.g., CFBE41o-) expressing the CFTR mutation of interest are cultured on permeable supports to form a polarized monolayer.

• Chamber Setup: The permeable support is mounted in an Ussing chamber, separating the apical and basolateral compartments. Both compartments are filled with physiological saline solution and maintained at 37°C, gassed with 95% O2/5% CO2.

• Measurement: A voltage clamp is used to maintain the transepithelial voltage at 0 mV, and the short-circuit current (Isc), which reflects the net ion transport, is measured.

• Pharmacological Modulation:

  • Amiloride is added to the apical side to block the epithelial sodium channel (ENaC) and isolate chloride transport.

  • Forskolin (an adenylyl cyclase activator) and IBMX (a phosphodiesterase inhibitor) are added to increase intracellular cAMP and activate CFTR.

  • The CFTR potentiator (e.g., Navocaftor) is added to the apical chamber to assess its effect on CFTR-mediated Isc.

  • A CFTR-specific inhibitor (e.g., CFTRinh-172) is added at the end of the experiment to confirm that the measured current is CFTR-dependent.

• Data Analysis: The change in Isc upon addition of the potentiator and inhibitor is quantified to determine the efficacy of the compound.

Single-Channel Patch-Clamp Recording

This technique allows for the direct measurement of the opening and closing (gating) of individual CFTR channels.

Methodology:

• Cell Preparation: Cells expressing the CFTR mutation are grown on a culture dish.

• Pipette and Seal Formation: A glass micropipette with a very fine tip is pressed against the cell membrane to form a high-resistance seal (a "gigaseal"). This isolates a small patch of the membrane containing one or a few ion channels.

• Excised Patch Formation: The pipette is then pulled away from the cell to create an "inside-out" patch, exposing the intracellular side of the membrane to the bath solution.

• Recording: The current flowing through the single channel is recorded while the voltage across the membrane patch is clamped. The bath solution contains ATP and the catalytic subunit of protein kinase A (PKA) to activate the CFTR channel.

• Drug Application: The potentiator is added to the bath solution to observe its effect on the channel's open probability (Po), which is the fraction of time the channel is in the open state.

• Data Analysis: The single-channel recordings are analyzed to determine changes in Po, open time, and closed time, providing a direct measure of the potentiator's effect on channel gating.

Visualizations

Signaling Pathway of CFTR Modulation

Experimental Workflow for Ussing Chamber Assay

Conclusion

Navocaftor is a CFTR potentiator that has been investigated primarily as a component of a triple-combination therapy for cystic fibrosis, targeting the common F508del mutation. While preclinical studies have suggested its activity in various CFTR mutation models, including some non-F508del mutations, a clear, direct comparison with established potentiators like Ivacaftor is not well-documented in the public domain. The discontinuation of the AbbVie clinical program involving Navocaftor suggests that the combination therapies under investigation did not achieve their predefined efficacy goals. Further research and data from its new developer, Sionna Therapeutics, will be necessary to fully elucidate the comparative efficacy and potential therapeutic role of Navocaftor in the evolving landscape of CFTR modulation.

References

• 1. Unraveling the Mechanism of Action, Binding Sites, and Therapeutic Advances of CFTR Modulators: A Narrative Review [mdpi.com]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. fiercebiotech.com [fiercebiotech.com]
• 4. Biological Characterization of F508delCFTR Protein Processing by the CFTR Corrector ABBV-2222/GLPG2222 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Navocaftor's Performance in the Landscape of Next-Generation CFTR Modulators: A Comparative Analysis

For Immediate Release

This guide provides a comparative analysis of navocaftor, a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator, against next-generation CFTR modulators. The document is intended for researchers, scientists, and drug development professionals, offering a detailed look at available performance data, experimental methodologies, and the underlying signaling pathways.

Navocaftor (formerly GLPG-3067 or ABBV-3067) is a CFTR potentiator designed to increase the channel opening probability of the CFTR protein at the cell surface, thereby enhancing chloride ion transport.[1] It was under development by AbbVie in combination with the CFTR corrector galicaftor (ABBV-2222) for the treatment of cystic fibrosis (CF) in patients with the F508del mutation.[2] However, the Phase 2 clinical trial (NCT04853368) for this combination was terminated due to strategic considerations by AbbVie, and the assets have since been licensed by Sionna Therapeutics.[2][3]

Due to the discontinuation of its development by AbbVie, publicly available, peer-reviewed clinical data detailing the specific quantitative outcomes of navocaftor-based regimens are limited. However, a press release from Sionna Therapeutics stated that in Phase 2 studies, the combination of galicaftor and navocaftor demonstrated clinical efficacy, including increased percent predicted forced expiratory volume in 1 second (ppFEV1) and reduced sweat chloride (SwCl) levels, comparable to approved dual modulator combinations.

This guide will benchmark the available information on navocaftor against the well-established efficacy and safety profile of the next-generation triple-combination modulator, Trikafta (elexacaftor/tezacaftor/ivacaftor), which is considered the standard of care for a significant portion of the CF population.

Performance Data: A Comparative Overview

The following tables summarize the clinical efficacy of Trikafta, which serves as a benchmark for next-generation CFTR modulator performance.

Table 1: Efficacy of Elexacaftor/Tezacaftor/Ivacaftor (Trikafta) in Patients with at Least One F508del Allele

Outcome Measure	Mean Absolute Change from Baseline	Timepoint	Reference
Percent Predicted FEV1 (ppFEV1)	+14.3 percentage points (vs. placebo)	24 weeks
Sweat Chloride Concentration	-41.8 mmol/L (vs. placebo)	24 weeks
CFQ-R Respiratory Domain Score	+20.2 points (vs. placebo)	24 weeks

Table 2: Efficacy of Elexacaftor/Tezacaftor/Ivacaftor (Trikafta) in Patients Homozygous for the F508del Mutation

Outcome Measure	Mean Absolute Change from Baseline	Timepoint	Reference
Percent Predicted FEV1 (ppFEV1)	+10.0 percentage points (vs. tezacaftor/ivacaftor)	4 weeks
Sweat Chloride Concentration	-45.1 mmol/L (vs. tezacaftor/ivacaftor)	4 weeks

Experimental Protocols

The assessment of CFTR modulator performance relies on a variety of in vitro and in vivo assays. Below are the methodologies for key experiments cited in the evaluation of these compounds.

Ussing Chamber Assay for CFTR Function

The Ussing chamber is an electrophysiological technique used to measure ion transport across epithelial tissues. It is considered a gold standard for assessing CFTR function in vitro.

Methodology:

• Cell Culture: Primary human bronchial epithelial (HBE) cells or other suitable cell lines (e.g., Fischer Rat Thyroid - FRT) expressing specific CFTR mutations are cultured on permeable supports until a polarized monolayer with high electrical resistance is formed.

• Chamber Setup: The permeable support with the cell monolayer is mounted in an Ussing chamber, separating the apical and basolateral compartments. Both compartments are filled with a physiological salt solution and maintained at 37°C.

• Short-Circuit Current (Isc) Measurement: The potential difference across the epithelium is clamped to 0 mV, and the resulting short-circuit current (Isc), which reflects net ion transport, is measured.

• CFTR Activation and Inhibition:

  • To isolate CFTR-dependent chloride secretion, other ion channels, such as the epithelial sodium channel (ENaC), are blocked (e.g., with amiloride).

  • CFTR is then stimulated with a cAMP agonist, such as forskolin, to activate the channel.

  • The specific CFTR-mediated current is confirmed by adding a CFTR inhibitor (e.g., CFTRinh-172) at the end of the experiment.

• Modulator Testing: The effect of CFTR modulators (correctors and/or potentiators) is assessed by pre-incubating the cells with the compounds before stimulating with forskolin. An increase in the forskolin-stimulated Isc compared to untreated cells indicates improved CFTR function.

Western Blot Analysis for CFTR Protein Maturation

Western blotting is used to determine the quantity and maturation status of the CFTR protein. CFTR exists in two main forms: an immature, core-glycosylated form (Band B) located in the endoplasmic reticulum, and a mature, complex-glycosylated form (Band C) that has trafficked to the cell surface. Correctors aim to increase the ratio of Band C to Band B.

Methodology:

• Cell Lysis and Protein Extraction: Cells treated with CFTR modulators are washed with ice-cold phosphate-buffered saline (PBS) and then lysed using a radioimmunoprecipitation assay (RIPA) buffer containing protease inhibitors. The total protein concentration is determined using a BCA protein assay.

• Sample Preparation and SDS-PAGE: A standardized amount of protein is mixed with Laemmli sample buffer and heated at 37°C for 15 minutes (boiling can cause CFTR to aggregate). The samples are then separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE), typically on a 6-8% Tris-glycine gel.

• Protein Transfer: The separated proteins are transferred from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific to CFTR.

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate. Densitometry is performed to quantify the intensity of Band B and Band C. The ratio of Band C to Band B is calculated to assess the degree of CFTR maturation.

Visualizing the Mechanism of Action and Experimental Workflow

To better understand the underlying biology and experimental procedures, the following diagrams have been generated.

CFTR Modulator Mechanism of Action

Western Blot Workflow for CFTR Analysis

Conclusion

Navocaftor, as part of a combination therapy, showed initial promise in early-phase clinical development, with reports of efficacy comparable to existing dual-combination modulators. However, the termination of its development by AbbVie has resulted in a lack of comprehensive, publicly available clinical data to allow for a direct quantitative comparison with the current standard of care, Trikafta. The data for Trikafta demonstrates substantial improvements in lung function, sweat chloride concentration, and quality of life, setting a high benchmark for any new CFTR modulator. Future development of navocaftor by Sionna Therapeutics may provide the necessary data for a more direct and quantitative comparison against the next-generation of CFTR modulators.

References

• 1. trikafta.com [trikafta.com]
• 2. A Phase 2 Study of Galicaftor/Navocaftor/ABBV-119 or Galicaftor/Navocaftor/ABBV-576 in Subjects with Cystic Fibrosis who are Heterozygous for the F508del Mutation | Research | DHMC and Clinics [dartmouth-hitchcock.org]
• 3. ISRCTN [isrctn.com]

Synergistic Rescue of CFTR Function: A Comparative Analysis of Navocaftor in Combination with CFTR Correctors

For Researchers, Scientists, and Drug Development Professionals

The advent of cystic fibrosis transmembrane conductance regulator (CFTR) modulator therapies has revolutionized the treatment of cystic fibrosis (CF). These therapies typically involve a combination of drugs that address different aspects of the protein's dysfunction. This guide provides a comparative analysis of the synergistic effects of Navocaftor, a CFTR potentiator, when used in combination with CFTR correctors.

Cystic fibrosis is caused by mutations in the CFTR gene, leading to a dysfunctional protein that is unable to properly transport chloride ions across cell membranes. This results in the accumulation of thick, sticky mucus in various organs, particularly the lungs. CFTR modulators aim to restore the function of this faulty protein. They fall into two main classes:

• Correctors: These small molecules aim to fix the conformational defects of the mutated CFTR protein, allowing it to be processed correctly and trafficked to the cell surface.

• Potentiators: These drugs work on the CFTR protein already at the cell surface, increasing the probability that the channel is open and allowing chloride ions to flow through.

Navocaftor (formerly ABBV-3067) is a CFTR potentiator that has been investigated in combination with CFTR correctors. The synergistic effect of combining a corrector and a potentiator is based on a two-step rescue mechanism: the corrector increases the number of CFTR channels at the cell surface, and the potentiator then enhances the function of these rescued channels.

Comparative Efficacy of Combination Therapies

While specific clinical trial data on the efficacy of Navocaftor in combination with the correctors Galicaftor (ABBV-2222) and ABBV-119 from the terminated NCT04853368 Phase 2 trial have not been publicly released, we can illustrate the expected synergistic effects based on the known mechanisms of action and data from other successful corrector-potentiator combination therapies. The primary endpoints in such trials typically include changes in sweat chloride concentration and the percentage predicted forced expiratory volume in one second (ppFEV1), both of which are key indicators of CFTR function and lung health.

Below is a table summarizing hypothetical but representative data for a dual corrector-potentiator therapy and a triple combination therapy involving two different correctors and a potentiator like Navocaftor, compared to a corrector-only therapy.

Treatment Group	Mean Absolute Change in Sweat Chloride (mmol/L) from Baseline	Mean Absolute Change in ppFEV1 (%) from Baseline
Corrector A Monotherapy	-25.5	+5.3
Corrector A + Navocaftor (Dual Therapy)	-45.1	+9.7
Corrector A + Corrector B + Navocaftor (Triple Therapy)	-58.3	+13.8

Note: The data presented in this table is illustrative and based on the expected synergistic effects of combining CFTR correctors and potentiators. It does not represent actual results from the Navocaftor clinical trials.

Experimental Protocols

A key in vitro assay to evaluate the efficacy of CFTR modulators is the Ussing chamber assay. This technique measures ion transport across epithelial cell monolayers.

Detailed Protocol for Ussing Chamber Assay to Measure CFTR-Mediated Chloride Current

Objective: To measure the effect of CFTR modulators (correctors and potentiators) on CFTR-dependent chloride secretion in primary human bronchial epithelial (HBE) cells cultured at an air-liquid interface (ALI).

Materials:

• Human bronchial epithelial cells from CF patients (e.g., homozygous for F508del mutation)

• Cell culture inserts (e.g., Transwell®)

• ALI culture medium

• Ussing Chamber System (e.g., P2300, Physiologic Instruments)

• Krebs-Bicarbonate Ringer (KBR) solution

• Amiloride (ENaC inhibitor)

• Forskolin (cAMP agonist)

• Genistein or another potentiator (positive control)

• CFTRinh-172 (CFTR inhibitor)

• Test compounds (Navocaftor and CFTR correctors)

• Gas mixture: 95% O2, 5% CO2

Procedure:

• Cell Culture:

  • Plate HBE cells on permeable supports and culture at ALI for 4-6 weeks to allow for differentiation into a polarized epithelium.

  • For corrector studies, treat the cells with the corrector compound(s) for 24-48 hours prior to the Ussing chamber experiment.

• Ussing Chamber Setup:

  • Equilibrate the Ussing chamber with KBR solution at 37°C and continuously bubble with the 95% O2, 5% CO2 gas mixture.

  • Mount the cell culture inserts into the Ussing chamber, separating the apical and basolateral compartments.

• Measurement of Short-Circuit Current (Isc):

  • Allow the transepithelial voltage and resistance to stabilize.

  • Clamp the transepithelial voltage to 0 mV and continuously measure the short-circuit current (Isc), which represents the net ion transport.

  • Add Amiloride to the apical chamber to block the epithelial sodium channel (ENaC) and isolate the chloride current.

  • After the Isc stabilizes, add Forskolin to the apical chamber to activate CFTR through the cAMP pathway.

  • For potentiator studies, add Navocaftor (or a positive control potentiator) to the apical chamber following Forskolin stimulation.

  • Finally, add CFTRinh-172 to the apical chamber to inhibit the CFTR-specific current.

• Data Analysis:

  • The change in Isc following the addition of each compound is calculated.

  • The synergistic effect of a corrector and potentiator is determined by comparing the Forskolin- and potentiator-stimulated Isc in cells pre-treated with the corrector to those without corrector pre-treatment.

Visualizations

Signaling Pathway of CFTR Activation and Modulation

Caption: CFTR activation by the cAMP/PKA pathway and modulation by correctors and Navocaftor.

Experimental Workflow for Evaluating CFTR Modulator Combinations

Caption: Workflow for assessing synergistic effects of CFTR correctors and Navocaftor.

A Comparative Review of the Pharmacokinetic Profiles of Navocaftor and Similar CFTR Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pharmacokinetic (PK) profiles of Navocaftor, a novel cystic fibrosis transmembrane conductance regulator (CFTR) modulator, and other similar compounds currently utilized in the treatment of cystic fibrosis (CF). Due to the limited availability of public data on Navocaftor, this comparison relies on available preclinical information and data from structurally and functionally similar approved CFTR modulators. The information presented herein is intended to offer a comprehensive overview for research and drug development professionals.

Comparative Pharmacokinetic Data

The following table summarizes the available pharmacokinetic parameters for Navocaftor and its comparators. It is important to note that human pharmacokinetic data for Navocaftor and Galicaftor are not yet publicly available. The data for Galicaftor is derived from preclinical studies.

Parameter	Navocaftor	Galicaftor	Elexacaftor	Tezacaftor	Ivacaftor
Route of Administration	Oral	Oral	Oral	Oral	Oral
Tmax (Time to Maximum Concentration)	Data not publicly available	Data not publicly available	~6 hours[1][2]	~3 hours[1][2]	~4 hours[1]
Protein Binding	Data not publicly available	Data not publicly available	>99% (primarily to albumin)	~99% (primarily to albumin)	~99% (primarily to albumin, α1-acid glycoprotein, and human γ-globulin)
Metabolism	Data not publicly available	Data not publicly available	Primarily metabolized by CYP3A	Primarily metabolized by CYP3A	Primarily metabolized by CYP3A
T1/2 (Half-life)	Data not publicly available	2.7 hours (in rats)	~27.4 hours	~25.1 hours	~15.0 hours
Elimination	Data not publicly available	Data not publicly available	Primarily in feces	Primarily in feces	Primarily in feces
Oral Bioavailability	Data not publicly available	74% (in rats)	80%	Data not publicly available	Data not publicly available

Experimental Protocols

Detailed experimental protocols for the clinical trials of Navocaftor are not publicly available. However, based on standard practices for Phase 1 pharmacokinetic studies of small molecule drugs, the following methodologies are typically employed.

Single Ascending Dose (SAD) Study

A SAD study is typically the first-in-human trial to evaluate the safety, tolerability, and pharmacokinetics of a new drug.

• Study Design: A single-center, randomized, double-blind, placebo-controlled, single ascending dose study.

• Participants: A small cohort of healthy adult volunteers.

• Procedure:

  • Subjects are divided into sequential dose-escalation cohorts.

  • Within each cohort, subjects are randomly assigned to receive a single oral dose of the investigational drug (e.g., Navocaftor) or a placebo.

  • Blood samples are collected at predefined time points before and after drug administration (e.g., pre-dose, and at 0.5, 1, 2, 4, 6, 8, 12, 24, 48, and 72 hours post-dose).

  • Plasma concentrations of the drug and its major metabolites are determined using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Pharmacokinetic parameters including Cmax, Tmax, AUC (Area Under the Curve), and t1/2 are calculated from the plasma concentration-time data.

  • Safety and tolerability are monitored throughout the study through physical examinations, vital signs, electrocardiograms (ECGs), and clinical laboratory tests.

• Dose Escalation: The dose for the next cohort is escalated based on a thorough review of the safety and pharmacokinetic data from the preceding cohort.

Multiple Ascending Dose (MAD) Study

Following the SAD study, a MAD study is conducted to assess the pharmacokinetics, safety, and tolerability of multiple doses of the drug.

• Study Design: A single-center, randomized, double-blind, placebo-controlled, multiple ascending dose study.

• Participants: Healthy adult volunteers.

• Procedure:

  • Subjects are enrolled in cohorts to receive multiple doses of the investigational drug or placebo over a specified period (e.g., once or twice daily for 7 to 14 days).

  • Blood samples are collected at various time points during the dosing interval on the first day and after the last dose to assess steady-state pharmacokinetics. Trough concentrations may be measured before each dose.

  • Pharmacokinetic parameters are calculated to evaluate drug accumulation and steady-state exposure.

  • Safety and tolerability are monitored continuously.

Visualizations

The following diagrams illustrate key concepts in pharmacokinetic analysis and clinical trial design.

References

• 1. Phase 1 Study to Assess the Safety and Pharmacokinetics of Elexacaftor/Tezacaftor/Ivacaftor in Subjects Without Cystic Fibrosis With Moderate Hepatic Impairment | springermedizin.de [springermedizin.de]
• 2. drugs.com [drugs.com]

Independent Verification of Navocaftor Research Findings: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published research findings for Navocaftor (formerly ABBV-3067/GLPG-3067), a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator. Developed to address the unmet needs of individuals with cystic fibrosis (CF), Navocaftor has been evaluated in clinical trials, primarily in combination with CFTR correctors. This document summarizes the available quantitative data on Navocaftor's efficacy and provides a comparative analysis with established CFTR modulator therapies. Detailed methodologies for key experimental assays used in the preclinical assessment of CFTR modulators are also presented.

Comparative Efficacy of Navocaftor

Navocaftor has been investigated in Phase 1 and Phase 2 clinical trials, most notably in the NCT04853368 study, in combination with the CFTR corrector Galicaftor (ABBV-2222). While detailed results from all arms of this trial, which also included triple combinations with ABBV-119 and ABBV-576, have not been fully published, summary data for the dual combination has been presented.

The primary endpoints in these trials are the absolute change from baseline in the percentage predicted forced expiratory volume in one second (ppFEV1) and the absolute change from baseline in sweat chloride (SwCl) concentration, a direct measure of CFTR protein function.

Below is a summary of the available data for the Navocaftor and Galicaftor dual combination, alongside data from approved CFTR modulator therapies for comparison.

Table 1: Comparison of Efficacy Data for Navocaftor Combination Therapy and Approved CFTR Modulators

Treatment Regimen	Patient Population	Change in ppFEV1 from Baseline (Absolute)	Change in Sweat Chloride from Baseline (mmol/L)	Citation(s)
Navocaftor (150mg QD) + Galicaftor (200mg QD)	F508del Homozygous	~ +3.5 percentage points	~ -25 mmol/L	[1]
Navocaftor (150mg QD) + Galicaftor (300mg QD)	F508del Homozygous	~ +3.0 percentage points	~ -28 mmol/L	[1]
Orkambi® (lumacaftor/ivacaftor)	F508del Homozygous (≥12 years)	2.6 percentage points	-29.1 mmol/L	[2][3]
Symdeko® (tezacaftor/ivacaftor)	F508del Homozygous or Heterozygous with a responsive mutation (≥6 years)	Not explicitly stated for direct comparison	Not explicitly stated for direct comparison	[4]
Trikafta® (elexacaftor/tezacaftor/ivacaftor)	At least one F508del mutation (≥12 years)	14.3 percentage points	-41.8 mmol/L

Note: The data for Navocaftor + Galicaftor is based on a graphical summary from a corporate presentation and should be considered preliminary until full peer-reviewed results are published. The efficacy of Orkambi® and Symdeko® has been established in multiple clinical trials, and the provided data represents a snapshot of their performance.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the experimental procedures used to evaluate CFTR modulators like Navocaftor, the following diagrams illustrate the CFTR protein's role in the cell membrane and the workflows of key in vitro functional assays.

References

• 1. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Long-Term Outcomes in Real Life of Lumacaftor–Ivacaftor Treatment in Adolescents With Cystic Fibrosis [frontiersin.org]
• 3. orkambi.com [orkambi.com]
• 4. symdekohcp.com [symdekohcp.com]

Navocaftor in Preclinical Models: A Comparative Assessment of Long-Term Efficacy

For Researchers, Scientists, and Drug Development Professionals

Navocaftor (formerly ABBV-3067) is a cystic fibrosis transmembrane conductance regulator (CFTR) potentiator developed to correct the underlying molecular defect in cystic fibrosis (CF). This guide provides a comparative analysis of Navocaftor's long-term efficacy in preclinical models, drawing from available data and placing it in the context of other CFTR modulators. While extensive long-term preclinical data for Navocaftor is not publicly available following its discontinuation by AbbVie and subsequent acquisition by Sionna Therapeutics, this guide synthesizes the existing information and outlines the standard preclinical methodologies used to evaluate such compounds.

Mechanism of Action

Navocaftor is a CFTR potentiator, meaning it increases the channel open probability of the CFTR protein at the cell surface. In many CF-causing mutations, the CFTR protein is present on the cell membrane but does not open correctly to allow the passage of chloride ions. Potentiators like Navocaftor aim to restore this function. It has been primarily investigated in combination with CFTR correctors, which aim to fix misfolded CFTR protein and facilitate its trafficking to the cell surface.

Preclinical Efficacy: A Comparative Overview

Detailed quantitative data from head-to-head long-term preclinical studies directly comparing Navocaftor with other CFTR modulators is limited in the public domain. However, press releases from Sionna Therapeutics, who now hold the license for Navocaftor, indicate that preclinical assays in cystic fibrosis human bronchial epithelial (CFHBE) cells have shown that dual combinations of a Sionna NBD1 stabilizer with licensed AbbVie modulators (which include Navocaftor) have the potential for superior efficacy over the current standard of care.

To provide a framework for comparison, the following table presents a hypothetical but representative summary of key preclinical efficacy endpoints for a CFTR potentiator like Navocaftor, compared to a first-generation potentiator (e.g., Ivacaftor) and a current standard-of-care combination therapy.

Table 1: Hypothetical Comparative Preclinical Efficacy of CFTR Modulators

Parameter	Navocaftor (Potentiator) + Corrector	First-Generation Potentiator	Standard of Care (Corrector/Potentiator Combo)
In Vitro Efficacy (CFHBE cells, F508del homozygous)
CFTR-mediated Chloride Transport (% of Wild-Type)	40-60%	5-15%	50-70%
Airway Surface Liquid Height (µm)	8-10	5-7	9-11
Ciliary Beat Frequency (Hz)	10-12	7-9	11-13
In Vivo Efficacy (CF Animal Model - e.g., F508del rat)
Sweat Chloride Reduction (mmol/L)	30-50	10-20	40-60
Improvement in Nasal Potential Difference (%)	40-60%	15-25%	50-70%
Reduction in Lung Inflammation (Cell Count in BALF)	Significant Reduction	Modest Reduction	Significant Reduction
Improvement in Growth/Weight Gain	Noticeable Improvement	Minimal Improvement	Significant Improvement

Note: The data presented in this table is illustrative and based on typical outcomes for CFTR modulators in preclinical studies. Specific long-term preclinical data for Navocaftor is not publicly available.

Experimental Protocols

The following are detailed methodologies for key experiments typically cited in the preclinical evaluation of CFTR modulators like Navocaftor.

CFTR Function in Primary Human Bronchial Epithelial (HBE) Cells using Ussing Chamber Assay

Objective: To measure the effect of Navocaftor on CFTR-mediated chloride transport in well-differentiated primary HBE cells derived from CF patients (typically homozygous for the F508del mutation).

Methodology:

• Cell Culture: Primary HBE cells are cultured on permeable supports at an air-liquid interface for 4-6 weeks to achieve a well-differentiated, polarized mucociliary phenotype.

• Ussing Chamber Setup: The permeable supports with the HBE cell monolayers are mounted in Ussing chambers. The apical and basolateral surfaces are bathed in separate physiological saline solutions, and the transepithelial voltage is clamped to 0 mV. The short-circuit current (Isc), a measure of net ion transport, is continuously recorded.

• Experimental Procedure:

  • The basolateral membrane is permeabilized with amphotericin B to isolate apical membrane chloride currents.

  • A chloride gradient is established across the apical membrane.

  • The epithelial sodium channel (ENaC) is blocked with amiloride to isolate CFTR-mediated currents.

  • Cells are stimulated with a cAMP agonist cocktail (e.g., forskolin and IBMX) to activate CFTR.

  • Navocaftor (at various concentrations) is added to the apical and/or basolateral bath to assess its potentiating effect on CFTR-mediated Isc.

  • The CFTR-specific inhibitor, CFTRinh-172, is added at the end of the experiment to confirm that the measured current is CFTR-dependent.

• Data Analysis: The change in Isc following the addition of Navocaftor is calculated and expressed as a percentage of the wild-type CFTR response or compared to a vehicle control.

Long-Term Efficacy in a Cystic Fibrosis Animal Model

Objective: To assess the long-term in vivo efficacy and safety of Navocaftor in a relevant animal model of cystic fibrosis (e.g., F508del homozygous rat or ferret).

Methodology:

• Animal Model: F508del homozygous rats or ferrets that exhibit a CF-like phenotype (e.g., impaired mucociliary clearance, airway inflammation, and growth defects).

• Dosing Regimen: Animals are treated with Navocaftor (in combination with a corrector) or vehicle control via an appropriate route (e.g., oral gavage) daily for an extended period (e.g., 3-6 months).

• Efficacy Endpoints:

  • Sweat Chloride: Sweat is collected from the paws of the animals after pilocarpine iontophoresis at regular intervals, and chloride concentration is measured.

  • Nasal Potential Difference (NPD): NPD measurements are performed to assess in vivo CFTR-dependent ion transport in the nasal epithelium.

  • Lung Function: In larger animal models like ferrets, lung function can be assessed using techniques like plethysmography.

  • Histopathology and Inflammation: At the end of the study, lung tissue is collected for histological analysis to assess inflammation, mucus accumulation, and structural changes. Bronchoalveolar lavage fluid (BALF) is collected to quantify inflammatory cell infiltration.

  • Growth and Survival: Body weight is monitored throughout the study, and survival rates are recorded.

• Data Analysis: The data from the Navocaftor-treated group is compared to the vehicle-treated group using appropriate statistical analyses.

Visualizing Pathways and Workflows

Signaling Pathway of CFTR Modulation

Caption: CFTR corrector and potentiator mechanism of action.

Experimental Workflow for Preclinical Efficacy Assessment

Caption: Workflow for preclinical evaluation of a CFTR modulator.

Safety & Regulatory Compliance

Navocaftor Disposal Protocol for Research Laboratories

The proper disposal of Navocaftor, an investigational drug, is a critical component of laboratory safety and environmental responsibility. All procedures must adhere to federal, state, and local regulations, including the guidelines established by the Resource Conservation and Recovery Act (RCRA). This protocol provides a step-by-step guide for researchers, scientists, and drug development professionals to ensure the safe and compliant disposal of Navocaftor.

I. Waste Characterization

The first and most crucial step is to determine if Navocaftor is classified as a hazardous waste.[1][2][3][4] This determination dictates the entire disposal pathway. While specific hazard information for Navocaftor is not publicly available, researchers must consult the Safety Data Sheet (SDS) provided by the manufacturer. If an SDS is not available, the compound should be treated as hazardous waste as a precautionary measure.

Key indicators of hazardous waste under RCRA include:

• P-listed wastes: Acutely toxic commercial chemical products.

• U-listed wastes: Toxic and other hazardous commercial chemical products.

• Characteristic wastes: Exhibiting ignitability, corrosivity, reactivity, or toxicity.[1]

II. Segregation and Labeling

Proper segregation of waste is essential to prevent accidental mixing and to ensure correct disposal.

• Hazardous Navocaftor Waste: If determined to be hazardous, all Navocaftor waste (unused product, contaminated labware, etc.) must be segregated from non-hazardous waste. The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Navocaftor"), and a description of the contents.

• Non-Hazardous Navocaftor Waste: If confirmed to be non-hazardous, it should still be segregated from general lab trash to be managed as a non-hazardous pharmaceutical waste, typically destined for incineration.

III. Container and Storage Requirements

Container Type	Storage Location	Labeling Requirements
Compatible, sealed, and leak-proof container (e.g., glass or high-density polyethylene)	Designated Satellite Accumulation Area (SAA) within the laboratory.	"Hazardous Waste", Chemical Name ("Navocaftor"), Accumulation Start Date, Hazard Characteristics.

The SAA must be at or near the point of generation and under the control of the laboratory personnel.

IV. Disposal Procedures for Unused or Expired Navocaftor

Step 1: Waste Determination Consult the manufacturer-provided Safety Data Sheet (SDS) to determine if Navocaftor is a RCRA hazardous waste.

Step 2: Segregation and Containerization

• If Hazardous: Place all Navocaftor waste, including contaminated personal protective equipment (PPE) and labware, into a designated, compatible hazardous waste container.

• If Non-Hazardous: Place into a designated container for non-hazardous pharmaceutical waste, separate from regular trash.

Step 3: Labeling Properly label the container as "Hazardous Waste" or "Non-Hazardous Pharmaceutical Waste for Incineration" and include the full chemical name and other required information.

Step 4: Storage Store the waste container in a designated Satellite Accumulation Area (SAA).

Step 5: Arrange for Pickup and Disposal Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the waste. Hazardous pharmaceutical waste is typically incinerated at a permitted facility.

Step 6: Documentation Maintain meticulous records of all disposed Navocaftor, including quantities and disposal dates, in accordance with institutional and regulatory requirements.

V. Disposal of Empty Containers

Empty containers that held Navocaftor may still contain residues and should be handled carefully.

• Hazardous Navocaftor: Containers that held a P-listed hazardous waste must be triple-rinsed, and the rinsate collected as hazardous waste. For other hazardous Navocaftor, containers are generally considered "RCRA empty" if all possible material has been removed. Consult your EHS department for specific procedures.

• Non-Hazardous Navocaftor: Empty containers can typically be disposed of in the regular trash after being defaced to prevent reuse, provided they do not contain any patient-protected information.

Experimental Protocols Cited

This guidance is based on standard operating procedures for the disposal of investigational drugs in a research setting and aligns with federal and institutional guidelines for laboratory safety and chemical handling. The core experimental protocol is the Hazardous Waste Determination , which involves a thorough review of the chemical's properties as outlined in its Safety Data Sheet against the criteria set forth by the Resource Conservation and Recovery Act (RCRA).

Navocaftor Disposal Workflow

Caption: Decision workflow for the proper disposal of Navocaftor in a research setting.

References

• 1. medicalwastepros.com [medicalwastepros.com]
• 2. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 3. Federal Register :: Management Standards for Hazardous Waste Pharmaceuticals [federalregister.gov]
• 4. sandiegocounty.gov [sandiegocounty.gov]

Essential Safety and Handling Precautions for Navocaftor

Navocaftor is an investigational cystic fibrosis transmembrane conductance regulator (CFTR) modulator. As a research compound, detailed public information regarding its specific handling and personal protective equipment (PPE) requirements is limited. In the absence of a formal Safety Data Sheet (SDS), researchers and drug development professionals should adhere to standard laboratory safety protocols for handling active pharmaceutical ingredients (APIs) of unknown toxicity. The following guidelines provide essential information for the safe handling, storage, and disposal of Navocaftor.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling Navocaftor. The following table summarizes the recommended PPE for various laboratory activities.

Protection Type	Task: Weighing/Handling Solid Navocaftor	Task: Preparing and Handling Navocaftor Solutions
Eye/Face Protection	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles. A face shield may be required for larger quantities.	Chemical splash goggles. A face shield is recommended when handling larger volumes (>1 liter) or when there is a significant splash hazard.[1]
Hand Protection	Disposable nitrile gloves (double-gloving is recommended).[2] For compounds with unknown skin hazards, a more resistant glove, such as a flexible laminate glove, should be worn under the outer gloves.[1]	Chemical-resistant gloves (e.g., nitrile) are the minimum requirement.[2] The choice of glove material should be based on the solvent being used. Consult the solvent's SDS for appropriate glove selection.
Body Protection	A flame-resistant lab coat is required in research laboratories.[1] Ensure the lab coat has long sleeves and fits properly.	A lab coat appropriate for the chemical hazards present. For larger volumes or splash risks, a chemically resistant apron over the lab coat is recommended.
Respiratory Protection	For weighing or handling powders outside of a certified chemical fume hood, a NIOSH-approved respirator (e.g., N95 or higher) is recommended to prevent inhalation of fine particles.	Generally not required if handled in a well-ventilated area or a fume hood. If aerosols may be generated, respiratory protection should be considered based on a risk assessment.
Foot Protection	Closed-toe shoes are mandatory in all laboratory settings.	Closed-toe shoes are mandatory in all laboratory settings.

Experimental Workflow for PPE Selection

The selection of appropriate PPE is dependent on the specific task being performed. The following diagram illustrates a logical workflow for determining the necessary protective equipment when working with Navocaftor.

Caption: PPE selection workflow for handling Navocaftor.

Operational and Disposal Plans

Handling:

• Engineering Controls: Whenever possible, handle solid Navocaftor in a certified chemical fume hood to minimize inhalation exposure. For solution preparation, a well-ventilated area is the minimum requirement, with a fume hood being preferable, especially when working with volatile solvents.

• Safe Work Practices: Avoid creating dust when handling the solid form. Use appropriate tools for weighing and transferring the compound. After handling, wash hands thoroughly with soap and water.

Storage:

• Store Navocaftor in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials. Consult the supplier's documentation for any specific storage temperature requirements.

Disposal:

• Dispose of Navocaftor waste and any contaminated materials (e.g., gloves, pipette tips) as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain or in the regular trash.

Disclaimer: The information provided is based on general laboratory safety principles. A formal risk assessment should be conducted by a qualified safety professional before handling Navocaftor. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

References

• 1. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]